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1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride Documentation Hub

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  • Product: 1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride
  • CAS: 1052543-40-4

Core Science & Biosynthesis

Foundational

Comprehensive Solubility and Stability Profiling of 1-(4-(Chloromethyl)phenyl)-1H-pyrazole Hydrochloride in Organic Solvents

Executive Summary The compound 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride is a critical intermediate and building block in pharmaceutical synthesis and medicinal chemistry . Developing an accurate solubility pr...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride is a critical intermediate and building block in pharmaceutical synthesis and medicinal chemistry . Developing an accurate solubility profile for this molecule requires more than simple gravimetric analysis; it demands a deep understanding of its structural liabilities. This whitepaper provides an authoritative guide to the solubility and stability of this compound in various organic solvents, detailing the physicochemical causality behind solvent compatibility and providing self-validating experimental protocols for laboratory application.

Structural Causality: Physicochemical Drivers of Solubility

To predict and understand the dissolution behavior of 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride, one must analyze its two primary structural features:

  • The Pyrazole Hydrochloride Core (Ionic Lattice): The pyrazole nitrogen is weakly basic (pKa ~2.5) but exists in a protonated state in the hydrochloride salt form. This creates a strong, ionic crystal lattice. Consequently, the compound requires solvents with a high dielectric constant (polarity) to overcome the lattice energy and solvate the constituent ions. Non-polar solvents lack the dipole moment necessary to disrupt this lattice.

  • The Chloromethyl Moiety (Electrophilic Center): The benzylic chloride is a highly reactive electrophile. While polar solvents are required to dissolve the HCl salt, the choice of polar solvent is heavily restricted by this reactive group. Solvents with nucleophilic properties (like alcohols) will rapidly attack the benzylic position via SN1/SN2 mechanisms, leading to solvolysis.

Therefore, the solubility profile is a delicate balance between dissolution capacity (driven by the salt) and chemical stability (driven by the benzylic chloride).

Solvent-Specific Solubility Profiles & Mechanistic Liabilities

Polar Aprotic Solvents (Optimal)

Solvents such as N,N-Dimethylformamide (DMF) and Acetonitrile (MeCN) are the optimal choices. They possess high dielectric constants capable of dissociating the hydrochloride salt, yielding high solubility (>50 mg/mL). Because they lack acidic protons and are non-nucleophilic, the chloromethyl group remains chemically intact.

  • Caution with DMSO: While Dimethyl Sulfoxide (DMSO) provides excellent solubility, researchers must account for the Kornblum oxidation . At elevated temperatures or in the presence of trace bases, the nucleophilic oxygen of DMSO can attack the benzylic carbon, displacing the chloride and ultimately oxidizing the chloromethyl group to an aldehyde.

Polar Protic Solvents (High Risk)

Solvents like Methanol (MeOH) and Ethanol (EtOH) easily dissolve the compound due to their strong hydrogen-bonding capabilities and high polarity. However, they are strictly contraindicated for stock solution storage. The protic solvent acts as a nucleophile, leading to rapid etherification (e.g., conversion of the chloromethyl group to a methoxymethyl group).

Moderately Polar & Non-Polar Solvents (Poor Solubility)

Halogenated solvents like Dichloromethane (DCM) and non-polar solvents like Hexane or Toluene exhibit very poor solubility (<5 mg/mL and <0.1 mg/mL, respectively). The non-polar nature of these solvents cannot overcome the ionic lattice energy of the hydrochloride salt. Expert Insight: If DCM must be used for a reaction, the compound should first be partitioned with a mild aqueous base (e.g., NaHCO3) to generate the free base, which is highly soluble in organic phases.

Quantitative Solubility & Stability Matrix

The following table summarizes the quantitative solubility ranges and the mechanistic stability of the compound across different solvent classes at 25°C.

Solvent CategoryRepresentative SolventEstimated Solubility (mg/mL)Stability / LiabilityRecommendation
Polar Aprotic N,N-Dimethylformamide (DMF)> 50High (Stable dissolution)Optimal for stock solutions
Polar Aprotic Dimethyl Sulfoxide (DMSO)> 50Moderate (Kornblum oxidation risk)Good, but strictly avoid heating
Polar Protic Methanol (MeOH)> 30Low (Rapid solvolysis/etherification)Not recommended for storage
Mod. Polar Dichloromethane (DCM)< 5High (Stable, but poor dissolution)Use free base form instead
Non-Polar Hexane / Toluene< 0.1High (Intact lattice, no dissolution)Use as anti-solvent for crystallization

Self-Validating Experimental Protocols

To accurately determine solubility while accounting for potential degradation, standard equilibrium methods must be modified. Traditional gravimetric analysis is insufficient, as it cannot differentiate between the intact hydrochloride salt and its solvolysis byproducts.

Protocol 1: Kinetic Solubility Profiling via Modified Shake-Flask Method

This protocol adapts the standard EPA/OECD Shake-Flask Method for reactive compounds by using a kinetic timeframe and HPLC quantification.

  • Preparation: Weigh 10.0 mg of 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride into a 2 mL amber glass vial to prevent photodegradation.

  • Solvent Addition: Add 1.0 mL of the target anhydrous organic solvent (e.g., DMF).

  • Agitation: Vortex for 1 minute, then place on a thermoshaker at 25°C at 800 rpm for exactly 2 hours. Causality: A 2-hour kinetic window is used instead of 24 hours to minimize potential degradation while achieving near-equilibrium dissolution.

  • Separation: Centrifuge the suspension at 10,000 x g for 10 minutes to pellet the undissolved crystal lattice.

  • Self-Validation & Quantification: Spike 10 µL of an internal standard (e.g., toluene) into 90 µL of the supernatant. Dilute this mixture 1:100 in the mobile phase. Analyze via RP-HPLC (C18 column, UV detection at 254 nm). The internal standard validates injection volume integrity, ensuring the calculated concentration strictly reflects the intact parent molecule.

Protocol 2: Stability-Indicating Solvolysis Assay

To empirically validate the degradation risk in protic solvents, this assay tracks the disappearance of the parent compound and the emergence of etherified byproducts.

  • Initiation: Dissolve 5.0 mg of the compound in 1.0 mL of HPLC-grade Methanol.

  • Time-Course Sampling: Aliquot 50 µL of the solution at t = 0, 1h, 4h, 12h, and 24h.

  • Quenching: Immediately dilute the aliquot into 950 µL of cold Acetonitrile (4°C). Causality: Acetonitrile acts as a non-nucleophilic diluent that rapidly halts the solvolysis reaction by reducing the concentration of the reactive nucleophile (methanol).

  • Analysis: Analyze the quenched samples via LC-MS. Monitor for the disappearance of the parent mass and the appearance of a +14 Da mass shift, which definitively confirms the conversion of the chloromethyl group (-Cl) to a methoxymethyl group (-OCH3).

Visualizing Solvent Compatibility

The following logical decision matrix illustrates the workflow for selecting an appropriate solvent based on the structural liabilities of the compound.

SolventWorkflow Compound 1-(4-(chloromethyl)phenyl) -1H-pyrazole HCl Protic Polar Protic (MeOH, EtOH) Compound->Protic Aprotic Polar Aprotic (DMF, MeCN) Compound->Aprotic NonPolar Non-Polar (Hexane, Toluene) Compound->NonPolar Solvolysis High Solubility Rapid Solvolysis (Etherification) Protic->Solvolysis Stable High Solubility Stable Dissolution Aprotic->Stable Insoluble Poor Solubility Intact Crystal Lattice NonPolar->Insoluble

Logical decision matrix for solvent selection based on structural liabilities.

References

  • National Institutes of Health (NIH). "1-(4-(Chloromethyl)phenyl)-1H-pyrazole - PubChem CID 7130887." PubChem Database. Available at:[Link]

  • Wikipedia / Organic Chemistry Data. "Kornblum oxidation." Standard Organic Named Reactions. Available at:[Link]

Exploratory

Thermal Stability and Phase Transition Dynamics of 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl

A Technical Whitepaper for Drug Development Professionals and Analytical Chemists Executive Summary In modern medicinal chemistry, pyrazole derivatives are highly valued for their bioisosteric properties and ability to m...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Whitepaper for Drug Development Professionals and Analytical Chemists

Executive Summary

In modern medicinal chemistry, pyrazole derivatives are highly valued for their bioisosteric properties and ability to modulate diverse pharmacological targets. Among these, 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (CAS: 143426-52-2) serves as a critical electrophilic intermediate for synthesizing complex active pharmaceutical ingredients (APIs).

However, the presence of both a basic pyrazole moiety (protonated as a hydrochloride salt) and a highly reactive chloromethyl group creates a complex thermal profile. For formulation scientists and process chemists, understanding the precise melting point and thermal stability of this compound is paramount. Improper thermal handling leads to premature dehydrohalogenation, cross-linking, and API degradation. This whitepaper provides an in-depth mechanistic analysis of the compound's thermal behavior, backed by validated analytical protocols.

Structural Dynamics & Physicochemical Profile

The thermal behavior of 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl is dictated by two competing structural features:

  • The Hydrochloride Salt: Pyrazole hydrochlorides typically exhibit strong ionic lattice energies, which elevate the melting point compared to their free base counterparts. However, upon heating, these salts are prone to thermal dissociation, releasing gaseous HCl.

  • The Chloromethyl Group (-CH₂Cl): Benzyl chlorides are notoriously reactive. At elevated temperatures, the C-Cl bond undergoes homolytic radical scission or intermolecular nucleophilic substitution[1].

Because of this dual reactivity, the compound must be stored under inert gas (nitrogen or argon) at 2–8 °C to prevent ambient degradation and moisture-induced hydrolysis[2]. The predicted boiling point of the free base is 303.9 °C[3], but in practice, the hydrochloride salt undergoes thermal decomposition long before reaching this temperature.

Table 1: Quantitative Physicochemical Data
ParameterValueAnalytical Context
CAS Registry Number 143426-52-2Standard identifier[2]
Molecular Formula C₁₀H₉ClN₂ · HClHydrochloride salt form
Predicted Boiling Point 303.9 ± 25.0 °CApplies to the free base[3]
Density (Predicted) 1.19 ± 0.1 g/cm³Volumetric assessment[4]
Storage Temperature 2–8 °CRequires inert atmosphere[2]
Thermal Degradation > 150 °C (Variable)Initiated by HCl dissociation

Mechanistic Causality of Thermal Degradation

When determining the melting point of 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl, analysts rarely observe a clean, sharp solid-to-liquid phase transition. Instead, the compound melts with decomposition.

Salt Dissociation (Dehydrohalogenation)

As thermal energy is applied, the ionic bond between the protonated pyrazole nitrogen and the chloride counter-ion weakens. Before a true thermodynamic melt occurs, the salt dissociates, releasing HCl gas. This endothermic event often overlaps with the melting endotherm on a Differential Scanning Calorimetry (DSC) thermogram, masking the true melting point.

Chloromethyl Radical Scission and Polymerization

Following the loss of HCl, the exposed free base is subjected to further thermal stress. Kinetic studies on chloromethylated aromatic systems demonstrate that thermal degradation follows a radical scission mechanism[1]. The cleavage of the C-Cl bond generates reactive benzyl radicals. These radicals rapidly recombine or attack the electron-rich pyrazole rings of adjacent molecules, leading to irreversible cross-linking and the formation of a carbonaceous char[5].

ThermalDegradation A 1-(4-(chloromethyl)phenyl) -1H-pyrazole HCl B Free Base Formation (Loss of HCl gas) A->B Heat Applied C Radical Scission (Chloromethyl cleavage) B->C >150°C D Cross-linking & Polymerization C->D Thermal Degradation

Fig 1. Sequential thermal degradation pathway of 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl.

Validated Experimental Protocols

To accurately characterize the thermal stability and melting behavior of this compound, a self-validating system using simultaneous Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) is required. Standard capillary melting point apparatuses are insufficient because they cannot differentiate between phase transition (melting) and mass loss (decomposition).

Protocol: Simultaneous DSC/TGA Profiling

Objective: To isolate the melting endotherm from the decomposition exotherm/endotherm and quantify the kinetic parameters of degradation using the Flynn-Wall-Ozawa isoconversional method[1].

Step-by-Step Methodology:

  • Sample Preparation: Weigh 2.0 to 5.0 mg of 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl into an aluminum crucible.

    • Causality Note: Use a lid with a 50 µm pinhole. A hermetically sealed pan will rupture due to the buildup of HCl gas during salt dissociation, ruining the detector. An open pan will allow premature sublimation. The pinhole ensures controlled gas release.

  • Atmospheric Control: Purge the furnace with high-purity Nitrogen (N₂) at a flow rate of 50 mL/min.

    • Causality Note: An inert atmosphere prevents oxidative degradation, ensuring that the recorded mass loss is strictly due to dehydrohalogenation and radical scission, not combustion[5].

  • Heating Program: Equilibrate the sample at 25 °C for 5 minutes. Apply a linear heating rate of 10 °C/min from 25 °C to 400 °C.

    • Causality Note: A 10 °C/min rate provides the optimal balance. Faster rates cause thermal lag, shifting the apparent melting point higher. Slower rates allow slow-onset decomposition to occur before the melting point is reached, artificially lowering the transition temperature.

  • Data Acquisition & Analysis:

    • Monitor the Heat Flow (W/g) to identify the onset of the melting endotherm.

    • Monitor the Derivative Thermogravimetry (DTG) curve. The exact temperature where mass loss begins indicates the onset of HCl dissociation. If the DSC endotherm perfectly aligns with the DTG mass loss peak, the compound is melting with simultaneous decomposition.

Workflow N1 Sample Preparation (2-5 mg, Pinhole Al Pan) N2 Inert Purge (Nitrogen at 50 mL/min) N1->N2 N3 Heating Program (10 °C/min to 400 °C) N2->N3 N4 Data Acquisition (Heat Flow & Mass Loss) N3->N4 N5 Kinetic Analysis (Flynn-Wall-Ozawa method) N4->N5

Fig 2. Standardized DSC/TGA experimental workflow for thermal profiling.

Conclusion & Best Practices for Handling

For drug development professionals utilizing 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl, treating the compound as a simple, stable salt is a critical error. Its melting point is inextricably linked to its decomposition profile.

Key Takeaways:

  • Storage: Strictly adhere to 2–8 °C under nitrogen or argon[2]. Ambient moisture will slowly hydrolyze the chloromethyl group, while ambient heat will initiate slow dehydrohalogenation.

  • Processing: Avoid prolonged exposure to temperatures above 100 °C during solvent evaporation or drying phases, as this will trigger the onset of radical cross-linking[1].

  • Characterization: Always pair melting point determination with TGA to confirm whether the observed physical transition is a true melt or a thermal degradation event.

References

  • LookChem. 1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride - Properties and Synonyms. Retrieved from:[Link]

  • National Institutes of Health (PMC). A Comprehensive Kinetic Study on the Enhanced Thermal Stability of Silica Xerogels with the Addition of Organochlorinated Substituents. Retrieved from:[Link]

  • Preprints.org. Decomposition of Organochlorinated Silica Xerogels at High Temperature: A Kinetic Study. Retrieved from:[Link]

Sources

Foundational

CAS registry number search for 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride

The Definitive Technical Guide to 1-[4-(Chloromethyl)phenyl]-1H-pyrazole Hydrochloride: CAS Registry Insights, Synthesis, and Applications in Drug Discovery As a Senior Application Scientist in medicinal chemistry, I fre...

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Author: BenchChem Technical Support Team. Date: April 2026

The Definitive Technical Guide to 1-[4-(Chloromethyl)phenyl]-1H-pyrazole Hydrochloride: CAS Registry Insights, Synthesis, and Applications in Drug Discovery

As a Senior Application Scientist in medicinal chemistry, I frequently encounter critical intermediates that serve as the backbone for complex active pharmaceutical ingredients (APIs). One such versatile building block is 1-[4-(chloromethyl)phenyl]-1H-pyrazole and its hydrochloride salt. This guide deconstructs the chemical identity, resolves pervasive CAS registry ambiguities, and outlines field-proven synthetic methodologies and pharmaceutical applications for this compound.

Chemical Identity and the CAS Registry Conundrum

A common pitfall in drug development procurement is the conflation of free bases and their salts within supplier databases. The CAS registry number 143426-52-2 technically belongs to the free base, 1-[4-(chloromethyl)phenyl]-1H-pyrazole. However, numerous chemical vendors universally apply this same CAS number to its hydrochloride salt[1][2].

Understanding this distinction is critical for stoichiometric calculations during downstream N-alkylation reactions. The free base is a highly reactive benzylic chloride, whereas the hydrochloride salt offers enhanced shelf-life by preventing spontaneous polymerization or hydrolysis of the chloromethyl group.

Table 1: Comparative Physicochemical Properties

PropertyFree BaseHydrochloride Salt
CAS Registry Number 143426-52-2143426-52-2 (Industry Conflation)[1]
Molecular Formula C₁₀H₉ClN₂C₁₀H₁₀Cl₂N₂[1]
Molecular Weight 192.64 g/mol 229.11 g/mol [1]
Physical Form Solid (White powder)Solid (White crystalline powder)[3]
Storage Conditions Inert atmosphere, 2-8°C[4]Inert atmosphere, 2-8°C, Desiccated[4]

Mechanistic Synthesis & Self-Validating Protocol

The synthesis of 1-[4-(chloromethyl)phenyl]-1H-pyrazole relies on the conversion of the precursor alcohol, (4-pyrazol-1-ylphenyl)methanol (CAS 143426-49-7), using thionyl chloride (SOCl₂)[5][6].

Causality in Reagent Selection: While simple chlorination can be achieved with SOCl₂ alone, the addition of a catalytic amount of N,N-dimethylformamide (DMF) is a deliberate and necessary choice[7]. DMF reacts with SOCl₂ to generate the Vilsmeier-Haack reagent (a chloro-dimethyliminium intermediate). This highly electrophilic species accelerates the nucleophilic substitution via an Sₙ2 mechanism, preventing unwanted carbocation rearrangements that could easily occur at the benzylic position under purely acidic conditions.

SynthWorkflow A (4-Pyrazol-1-ylphenyl)methanol CAS: 143426-49-7 B Chlorination (SOCl2 + cat. DMF) A->B Nucleophilic Substitution C 1-[4-(Chloromethyl)phenyl]-1H-pyrazole CAS: 143426-52-2 B->C -SO2, -HCl D HCl Gas / Ether (Optional) C->D Salt Formation E Hydrochloride Salt MW: 229.11 D->E Precipitation

Synthetic workflow for 1-[4-(chloromethyl)phenyl]-1H-pyrazole and its hydrochloride salt.

Step-by-Step Methodology:

  • Preparation: In an oven-dried, argon-purged round-bottom flask, suspend 1.0 equivalent of (4-pyrazol-1-ylphenyl)methanol in anhydrous dichloromethane (DCM). Add 0.1 equivalents of anhydrous DMF[7].

  • Chlorination: Cool the mixture to 0°C using an ice bath. Dropwise, add 1.5 to 2.0 equivalents of thionyl chloride[6]. Self-Validation: The dropwise addition controls the exothermic evolution of SO₂ and HCl gases. The reaction mixture should transition to a clear solution as the insoluble alcohol is consumed.

  • Reflux & Monitoring: Remove the ice bath and gently reflux the mixture for 2-4 hours. Self-Validation: Monitor via Thin Layer Chromatography (TLC) using a petroleum ether/ethyl acetate eluent. The complete disappearance of the lower-Rf alcohol spot confirms reaction completion[7].

  • Quenching & Isolation: Concentrate the mixture under reduced pressure to remove excess SOCl₂ and DCM. Quench the residue carefully with ice-cold water to hydrolyze residual chlorinating agents[7]. Extract with ethyl acetate, wash with brine, and dry over anhydrous Na₂SO₄.

  • Salt Formation (Optional but Recommended): To isolate the hydrochloride salt, dissolve the crude free base in anhydrous diethyl ether and add a stoichiometric amount of HCl in dioxane. The hydrochloride salt will precipitate as a white solid[1][2], which can be filtered and dried under a vacuum.

Applications in Medicinal Chemistry & Drug Discovery

The 4-(1H-pyrazol-1-yl)benzyl moiety is a privileged pharmacophore in CNS drug discovery. The chloromethyl group acts as an ideal electrophile for the N-alkylation of secondary amines (e.g., piperidines or piperazines) to build complex receptor modulators.

Notably, 1-[4-(chloromethyl)phenyl]-1H-pyrazole is a documented intermediate in the synthesis of muscarinic M1 receptor positive allosteric modulators (PAMs)[8]. As detailed in patent WO2015/163485 (and related filings like US20180303841A1), targeting the M1 receptor is a validated strategy for enhancing cognitive function in neurodegenerative and psychiatric disorders, such as Alzheimer's disease and schizophrenia[8][9]. The pyrazole-benzyl linkage provides critical lipophilic interactions within the allosteric binding site of the M1 receptor, facilitating Gq-protein coupled signal transduction[9].

PharmPathway A 1-[4-(Chloromethyl)phenyl]-1H-pyrazole (Alkylating Intermediate) B N-Alkylation of Core Scaffold (e.g., Piperidine/Piperazine) A->B SN2 Reaction C Muscarinic M1 Receptor Modulator (e.g., WO2015163485) B->C Lead Optimization D Gq-Protein Coupled Activation C->D Allosteric Modulation E Cognitive Enhancement (Alzheimer's / Schizophrenia Models) D->E Downstream Signaling

Pharmacological pathway from alkylating intermediate to cognitive enhancement via M1 activation.

Handling, Storage, and Safety Protocols

As a benzylic chloride, this compound is a potent alkylating agent and a severe skin/eye irritant (H314: Causes severe skin burns and eye damage).

  • Storage: Must be stored tightly sealed under an inert atmosphere (argon or nitrogen) at 2-8°C[4]. Moisture ingress will lead to slow hydrolysis back to the benzyl alcohol, accompanied by the release of corrosive HCl gas.

  • Handling: Always handle within a certified fume hood using nitrile gloves and safety goggles. Do not breathe dust or fumes.

References

  • LookChem. "1-[4-(chloromethyl)phenyl]-1h-pyrazole hydrochloride cas no.143426-52-2". Retrieved from: [Link]

  • Google Patents. "US 2018/0303841 A1 - Compounds enhancing M1 receptor function".

Sources

Protocols & Analytical Methods

Method

Application Note: Cross-Coupling Strategies for 1-(4-(chloromethyl)phenyl)-1H-pyrazole Hydrochloride

Introduction & Mechanistic Rationale 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (CAS: 1052543-40-4) is a highly versatile bifunctional building block widely utilized in modern drug discovery and materials scien...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (CAS: 1052543-40-4) is a highly versatile bifunctional building block widely utilized in modern drug discovery and materials science[1]. The 1-phenyl-1H-pyrazole moiety serves as a privileged pharmacophore, frequently engineered into kinase inhibitors, anti-inflammatory agents, and receptor antagonists. Conversely, the chloromethyl group acts as a robust electrophile for constructing complex diarylmethane architectures via palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.

However, utilizing this specific reagent presents two distinct chemical challenges that must be addressed in the experimental design:

  • Hydrochloride Salt Neutralization : Supplied commercially as an HCl salt (MW: 229.11 g/mol )[1][2], the compound requires precise stoichiometric neutralization. Failure to account for the HCl equivalent depletes the basic environment necessary for the transmetalation step of the cross-coupling cycle.

  • Benzylic Chloride Activation : Benzylic chlorides exhibit higher C-Cl bond dissociation energies compared to benzylic bromides or iodides, making oxidative addition by Pd(0) the rate-limiting step. They require electron-rich, sterically demanding ligand frameworks to proceed efficiently and avoid competitive side reactions[3][4].

Mechanistic Pathway & Catalytic Cycle

The Suzuki-Miyaura coupling of benzylic chlorides follows a canonical Pd(0)/Pd(II) cycle, heavily influenced by the biphasic solvent system and base selection (4[4]).

  • Oxidative Addition : The active Pd(0) catalyst inserts into the benzylic C-Cl bond. The use of bidentate ligands like dppf accelerates this step by stabilizing the resulting Pd(II) complex.

  • Transmetalation : The arylboronic acid is activated by the inorganic base in the aqueous phase, forming an electron-rich boronate complex that transfers the aryl group to the Pd(II) center.

  • Reductive Elimination : The diarylmethane product is expelled, regenerating the Pd(0) species.

CatalyticCycle A Pd(0) Active Catalyst B Oxidative Addition [Pd(II)(Ar-CH2)(Cl)] A->B + Pyrazole-CH2Cl (Post-Neutralization) C Transmetalation [Pd(II)(Ar-CH2)(Ar')] B->C + Ar'-B(OH)2 + Base D Reductive Elimination Diarylmethane Product C->D D->A - Product

Caption: Catalytic cycle of Suzuki-Miyaura coupling for benzylic chlorides.

Experimental Design & Optimization

To achieve high turnover frequencies (TOF) and minimize byproducts (e.g., homocoupling or hydrolysis to the benzyl alcohol), the reaction parameters must be carefully calibrated (3[3]). The table below summarizes the optimal conditions for coupling 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride.

ParameterStandard ConditionChallenging Substrates (Electron-Poor)Mechanistic Rationale
Catalyst PdCl2(dppf)·CH2Cl2 (2 mol%)Pd(OAc)2 (2 mol%) + SPhos (4 mol%)dppf provides a large bite angle for reductive elimination; SPhos enhances oxidative addition for unreactive partners[4].
Base Cs2CO3 (4.0 equiv)K3PO4 (4.0 equiv)1.0 equiv neutralizes the HCl salt; the remaining 3.0 equiv drive the transmetalation step.
Solvent CPME / H2O (10:1)THF / H2O (10:1)Biphasic systems ensure base solubility. CPME offers a higher boiling point (90 °C) than THF (77 °C)[4].
Temperature 90 °C77 °C - 90 °CElevated temperatures overcome the high activation energy of the benzylic C-Cl bond[3][5].

Detailed Protocol: Suzuki-Miyaura Coupling

Workflow N1 1. Salt Neutralization (+1 eq Base) N2 2. Catalyst Activation (PdCl2(dppf) + Substrates) N1->N2 N3 3. Cross-Coupling (90°C, Biphasic Solvent) N2->N3 N4 4. Isolation (Extraction & Chromatography) N3->N4

Caption: Step-by-step experimental workflow for benzylic chloride cross-coupling.

Materials:

  • 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (1.0 mmol, 229.1 mg)[1]

  • Arylboronic acid (1.2 mmol)

  • PdCl2(dppf)·CH2Cl2 (0.02 mmol, 16.3 mg)

  • Cesium carbonate (Cs2CO3) (4.0 mmol, 1.30 g)

  • Cyclopentyl methyl ether (CPME) (10 mL)

  • Deionized Water (1 mL)

Step-by-Step Methodology:

  • Salt Neutralization & Reagent Loading : To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (1.0 mmol) and Cs2CO3 (4.0 mmol).

    • Causality: 1.0 mmol of the base is immediately consumed to neutralize the HCl salt, liberating the free benzylic chloride (MW: 192.65 g/mol ). The remaining 3.0 mmol serves as the active base for transmetalation.

  • Catalyst & Coupling Partner Addition : Add the arylboronic acid (1.2 mmol) and the PdCl2(dppf)·CH2Cl2 catalyst (2 mol%).

  • Solvent Addition & Degassing : Add CPME (10 mL) and Deionized Water (1 mL). Seal the flask with a rubber septum. Degas the biphasic mixture by sparging with Argon for 15 minutes.

    • Causality: Dissolved oxygen irreversibly oxidizes the electron-rich Pd(0) species into an inactive Pd(II) peroxo complex, halting the catalytic cycle. The biphasic CPME/H2O system ensures the base and boronic acid remain solvated without dehydrating into unreactive boroxines[4].

  • Cross-Coupling Execution : Transfer the flask to a pre-heated oil bath at 90 °C. Stir vigorously (1000 rpm) for 4–12 hours.

    • Causality: Vigorous stirring is mandatory in biphasic systems to maximize the interfacial surface area where transmetalation occurs[4].

  • Reaction Monitoring : Monitor the reaction via LC-MS or TLC. The starting material (free base) is strongly UV-active at 254 nm.

  • Workup & Isolation : Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and separate the layers. Wash the organic layer with brine (15 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to isolate the diarylmethane derivative.

Troubleshooting & Self-Validation

  • System Validation (pH Monitoring) : The aqueous layer must remain strongly basic (pH > 10) throughout the reaction. If the pH drops, the initial neutralization of the pyrazole hydrochloride was incomplete, which will stall the transmetalation step.

  • Hydrolysis Byproducts : If LC-MS indicates the formation of 1-(4-(hydroxymethyl)phenyl)-1H-pyrazole, the benzylic chloride is undergoing nucleophilic attack by hydroxide ions. To mitigate this, lower the reaction temperature to 77 °C and switch the solvent to THF/H2O[4].

  • Protodeboronation : If the boronic acid is consumed but the starting material remains, the boronic acid is undergoing protodeboronation. Compensate by increasing the boronic acid loading to 1.5 equivalents or switching to a more stable potassium aryltrifluoroborate salt (4[4]).

References

  • Title : 1-[4-(Chloromethyl)phenyl]pyrazole Hydrochloride 1052543-40-4 wiki Source : Guidechem URL : 1

  • Title : 1-[4-(CHLOROMETHYL)PHENYL]-1H-PYRAZOLE HYDROCHLORIDE Source : ChemicalBook URL : 2

  • Title : 1-(4-(Chloromethyl)phenyl)-1H-pyrazole Source : Sigma-Aldrich URL :

  • Title : A highly efficient catalyst for Suzuki–Miyaura coupling reaction of benzyl chloride under mild conditions Source : Semantic Scholar URL : 3

  • Title : Palladium-Catalyzed Ligand-Free Suzuki Cross-Coupling Reactions of Benzylic Halides with Aryl Boronic Acids under Mild Conditions Source : ResearchGate URL : 5

  • Title : Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates Source : PMC (National Institutes of Health) URL : 4

Sources

Application

Application Note: Step-by-Step Preparation of 1-(4-(Chloromethyl)phenyl)-1H-pyrazole Hydrochloride

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Type: Detailed Experimental Protocol & Mechanistic Guide.

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Type: Detailed Experimental Protocol & Mechanistic Guide.

Introduction & Strategic Importance

The compound 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (CAS: 143426-52-2) is a highly versatile electrophilic building block utilized extensively in medicinal chemistry[1]. It serves as a critical intermediate for installing the 4-(1H-pyrazol-1-yl)benzyl pharmacophore—a structural motif frequently found in kinase inhibitors, receptor modulators, and advanced agrochemicals.

From a strategic standpoint, converting the stable precursor 4-(1H-pyrazol-1-yl)phenylmethanol into its corresponding reactive benzyl chloride requires careful reagent selection to prevent unwanted side reactions (e.g., Friedel-Crafts self-alkylation). The protocol detailed below utilizes thionyl chloride ( SOCl2​ ) to achieve this transformation efficiently, yielding the product directly as a stable hydrochloride salt[2].

Mechanistic Insights (Expertise & Experience)

The synthesis relies on the chlorination of the primary benzylic alcohol using SOCl2​ . As a Senior Application Scientist, it is crucial to understand the causality behind this specific reagent choice:

  • Clean Conversion via Gaseous Byproducts: The reaction proceeds via a transient chlorosulfite intermediate. The collapse of this intermediate drives the reaction forward entropically by releasing sulfur dioxide ( SO2​ ) and hydrogen chloride ( HCl ) as gases. This drastically simplifies downstream purification, as no solid byproducts (like phosphine oxides seen in Appel reactions) are generated[3].

  • Autoprotection via Salt Formation: The free base of 1-(4-(chloromethyl)phenyl)-1H-pyrazole contains a nucleophilic pyrazole nitrogen and an electrophilic benzylic chloride. If left as a free base, the molecule is prone to intermolecular dimerization or polymerization. However, the HCl generated in situ by the decomposition of SOCl2​ immediately protonates the pyrazole ring. This deactivates the nitrogen's nucleophilicity and yields the hydrochloride salt, rendering the product highly stable for long-term storage[4].

SynthesisWorkflow Step1 4-(1H-pyrazol-1-yl)phenylmethanol (Starting Material) Step2 Addition of SOCl2 in DCM at 0 °C Step1->Step2 Dissolve & Cool Step3 Chlorosulfite Intermediate (Transient Species) Step2->Step3 Nucleophilic Attack Step4 Gas Evolution SO2 (g) + HCl (g) Step3->Step4 Decomposition Step5 1-(4-(Chloromethyl)phenyl)-1H-pyrazole Free Base Step3->Step5 S_N i / S_N 2 Substitution Step6 In situ Protonation by generated HCl Step5->Step6 Acid-Base Reaction Step7 1-(4-(Chloromethyl)phenyl)-1H-pyrazole Hydrochloride (Target Product) Step6->Step7 Precipitation / Isolation

Caption: Logical workflow and mechanistic progression for the synthesis of 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride.

Materials and Reagents

The following table summarizes the quantitative data for a standard 10-gram scale synthesis.

Reagent / MaterialMW ( g/mol )EquivalentsAmountRole
4-(1H-pyrazol-1-yl)phenylmethanol 174.201.0 eq10.0 g (57.4 mmol)Starting Material
Thionyl Chloride ( SOCl2​ ) 118.972.0 eq8.35 mL (114.8 mmol)Chlorinating Agent
Dichloromethane (DCM, Anhydrous) 84.93Solvent100 mLReaction Medium
Toluene (Anhydrous) 92.14Solvent2 x 30 mLAzeotropic Co-solvent
Diethyl Ether (Anhydrous) 74.12Solvent50 mLTrituration / Wash

(Note: The target product, 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride, has a molecular weight of 229.11 g/mol [1].)

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Each phase includes specific observable milestones to ensure the integrity of the synthesis.

Phase 1: Preparation and Reagent Addition
  • Apparatus Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing dropping funnel, and a gas outlet connected to a base scrubber (e.g., 1M NaOH solution) to neutralize evolving SO2​ and HCl gases. Flush the system with dry Argon or Nitrogen.

  • Dissolution: Charge the flask with 4-(1H-pyrazol-1-yl)phenylmethanol (10.0 g) and anhydrous DCM (100 mL). Stir at 300 rpm until a uniform suspension or clear solution is achieved.

  • Thermal Control: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C for 15 minutes.

    • Causality: The reaction is highly exothermic. Strict thermal control prevents the rapid, uncontrolled evolution of toxic gases and suppresses thermal degradation[3].

  • Addition: Transfer SOCl2​ (8.35 mL) to the dropping funnel. Add the reagent dropwise over 30 minutes. Observe the steady evolution of gas bubbles.

Phase 2: Reaction Progression
  • Warming: Once the addition is complete, remove the ice-water bath. Allow the reaction mixture to warm naturally to room temperature (20–25 °C).

  • Stirring & Monitoring: Stir the mixture for 2 to 4 hours.

    • Self-Validation Check: Withdraw a 10 µL aliquot, quench it in 1 mL of saturated aqueous NaHCO3​ , extract with ethyl acetate, and spot on a TLC plate (Eluent: Hexanes/Ethyl Acetate 1:1). The starting material ( Rf​≈0.2 ) should completely disappear, replaced by a less polar, strongly UV-active product spot ( Rf​≈0.6 ).

Phase 3: Work-up and Isolation
  • Concentration: Transfer the reaction mixture to a rotary evaporator. Remove the DCM and excess SOCl2​ under reduced pressure.

    • Critical Parameter: Maintain the water bath temperature strictly below 35 °C to prevent thermal decomposition of the benzylic chloride.

  • Azeotropic Removal: To ensure the complete removal of residual HCl and SOCl2​ , add anhydrous toluene (30 mL) to the crude residue and evaporate to dryness. Repeat this step once more. The product will begin to precipitate as a crude solid[4].

  • Trituration: Suspend the crude solid in anhydrous diethyl ether (50 mL). Stir vigorously for 30 minutes at room temperature. This step dissolves organic impurities while leaving the highly polar hydrochloride salt intact.

  • Filtration: Filter the suspension through a sintered glass funnel under a vacuum. Wash the filter cake with ice-cold diethyl ether (2 x 15 mL).

  • Drying: Dry the resulting solid under a high vacuum (< 1 mbar) at room temperature for 12 hours.

Analytical Characterization & Quality Control

To validate the success of the protocol, the isolated white to off-white powder should be subjected to the following analytical checks:

  • Yield Expectation: 11.8 g – 12.5 g (89% – 95% theoretical yield).

  • LC-MS: m/z [M+H] + expected at 193.05 (for the free base C10​H9​ClN2​ ). The isotopic pattern must show a 3:1 ratio characteristic of a single chlorine atom[1].

  • 1 H-NMR (DMSO- d6​ , 400 MHz): Look for the diagnostic benzylic methylene ( -CH2​Cl ) singlet integrating to 2 protons around δ 4.80 ppm. The pyrazole protons will appear shifted slightly downfield compared to the starting material due to protonation by the HCl salt.

  • Storage Conditions: Store in a tightly sealed amber vial backfilled with Argon at 2–8 °C. The compound is hygroscopic and moisture-sensitive over prolonged periods[2].

References

  • ChemicalBook. "1-[4-(CHLOROMETHYL)PHENYL]-1H-PYRAZOLE HYDROCHLORIDE: Usage And Synthesis." ChemicalBook. 2[2]

  • ChemicalBook (Patent Extracts). "1-[4-(CHLOROMETHYL)PHENYL]-1H-PYRAZOLE HYDROCHLORIDE - Patent WO2015/163485." ChemicalBook. 4[4]

  • United States Patent Application. "US 2018/0303841 A1." Google Patents / Googleapis. 3[3]

  • Fluorochem. "1-[4-(chloromethyl)phenyl]-1H-pyrazole (CAS 143426-52-2) Specifications." Fluorochem UK. 1[1]

Sources

Method

Application Note: Site-Selective On-Resin Cysteine S-Alkylation using 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl

Target Audience: Peptide Chemists, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Validated Protocol Introduction & Rationale The pyrazole ring is widely recognized as a "privilege...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Peptide Chemists, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Validated Protocol

Introduction & Rationale

The pyrazole ring is widely recognized as a "privileged scaffold" in medicinal chemistry, frequently serving as a core pharmacophore in FDA-approved drugs and clinical candidates targeting receptor tyrosine kinases (e.g., FLT3 inhibitors) and G-protein coupled receptors[1]. Incorporating this metabolically stable heterocycle into peptide sequences can dramatically enhance target binding affinity, improve proteolytic stability, and expand the chemical space of peptide-based therapeutics[2].

To achieve this, 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (CAS 143426-52-2)[3] serves as a highly efficient, commercially available bifunctional building block. The chloromethyl moiety acts as a potent electrophile, enabling rapid and site-specific bioconjugation to nucleophilic amino acid side chains—most notably the thiol group of Cysteine[4].

This application note details a self-validating, highly efficient protocol for the late-stage, on-resin S-alkylation of Cysteine using this pyrazole derivative.

Mechanistic Insights & Experimental Design (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why specific reagents and conditions are chosen, rather than simply following a recipe. The success of this modification relies on three fundamental chemical principles:

  • Chemoselectivity via Soft-Soft Interactions: The S_N2 alkylation of the cysteine thiolate by the benzylic chloride is highly favored over reactions with amines (Lysine) or hydroxyls (Serine/Tyrosine). This is due to the "soft-soft" interaction between the highly polarizable sulfur nucleophile and the benzylic carbon[5].

  • The On-Resin Pseudo-Dilution Effect: Performing this alkylation on a solid support (Solid-Phase Peptide Synthesis, SPPS) leverages the pseudo-dilution effect. Because the peptide chains are covalently anchored to the polymer matrix, intermolecular cross-linking (e.g., peptide dimerization via disulfide formation) is sterically suppressed[6]. Furthermore, the solid phase allows the use of massive molar excesses of the pyrazole reagent to drive the reaction to >99% conversion, followed by simple filtration to remove unreacted starting materials[7].

  • Stoichiometric Neutralization: The reagent is supplied as a hydrochloride (HCl) salt[3]. Therefore, the addition of a non-nucleophilic organic base like N,N-Diisopropylethylamine (DIPEA) is mandatory. DIPEA serves a dual mechanistic purpose: it neutralizes the HCl to liberate the reactive electrophile, and it deprotonates the cysteine thiol (pKa ~8.3) to generate the highly nucleophilic thiolate anion required for rapid S_N2 attack.

Visualizing the Workflow and Mechanism

Workflow N1 Step 1: Fmoc SPPS Incorporate Fmoc-Cys(Mmt)-OH N2 Step 2: Selective Deprotection 1% TFA in DCM to remove Mmt N1->N2 N3 Step 3: On-Resin Alkylation 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl + DIPEA in DMF N2->N3 N4 Step 4: Cleavage & Global Deprotection 95% TFA / Scavengers N3->N4 N5 Purified Pyrazole-Modified Peptide N4->N5

Figure 1: Solid-phase workflow for site-specific Cysteine S-alkylation with the pyrazole derivative.

Mechanism Cys Resin-Peptide-Cys-SH (Deprotected Thiol) Thiolate Resin-Peptide-Cys-S⁻ (Thiolate Nucleophile) Cys->Thiolate + Base Base DIPEA (Deprotonation) Base->Thiolate Product Resin-Peptide-Cys-S-CH2-C6H4-Pyrazole (Thioether Linkage) Thiolate->Product S_N2 Attack Reagent 1-(4-(chloromethyl)phenyl)-1H-pyrazole (Electrophile) Reagent->Product - Cl⁻

Figure 2: S_N2 chemical mechanism of cysteine thiolate alkylation by the chloromethyl pyrazole reagent.

Self-Validating Experimental Protocol

This protocol assumes the peptide has been synthesized on a standard Rink Amide or Wang resin using Fmoc/tBu chemistry. To enable site-specific modification, the target Cysteine must be protected with an ultra-acid-labile 4-methoxytrityl (Mmt) group, which can be removed orthogonally while the peptide remains anchored to the resin.

Materials Required
  • Peptide-resin containing Fmoc-Cys(Mmt)-OH

  • 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl (CAS 143426-52-2)

  • Trifluoroacetic acid (TFA), Triisopropylsilane (TIS), N,N-Diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM), N,N-Dimethylformamide (DMF)

  • Ellman’s Reagent (5,5'-dithiobis-(2-nitrobenzoic acid) or DTNB)

Step 1: Selective Mmt Deprotection
  • Swell the peptide-resin in DCM for 15 minutes.

  • Prepare a cleavage cocktail of 1% TFA and 5% TIS in DCM (v/v) . Causality Note: TIS acts as a carbocation scavenger to prevent the cleaved Mmt cation from re-alkylating the peptide.

  • Treat the resin with the cocktail for 2 minutes. The solution will turn bright yellow (indicating the Mmt cation). Filter and repeat 5–7 times until the filtrate is completely colorless.

  • Wash the resin thoroughly with DCM (5x) and DMF (5x).

  • Validation Checkpoint 1: Perform an Ellman’s test on a few resin beads. A rapid color change to deep yellow/orange confirms the successful unmasking of the free thiol.

Step 2: On-Resin S-Alkylation
  • Wash the resin with 5% DIPEA in DMF for 2 × 5 minutes to neutralize any residual TFA.

  • In a separate vial, dissolve 10 equivalents of 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl in a minimal volume of degassed DMF.

  • Add 20 equivalents of DIPEA to the vial. Causality Note: 10 eq neutralizes the HCl salt of the reagent, and the remaining 10 eq maintains the basic environment required to form the cysteine thiolate.

  • Add the activated mixture to the resin and agitate gently at room temperature for 2 to 4 hours.

  • Filter the resin and wash sequentially with DMF (5x), DCM (5x), and Methanol (3x). Dry the resin under a vacuum.

  • Validation Checkpoint 2: Repeat the Ellman’s test on a few beads. The beads should remain colorless, confirming quantitative >99% conversion of the free thiol to the thioether.

Step 3: Cleavage and Global Deprotection
  • Treat the dry resin with a standard cleavage cocktail: 92.5% TFA / 2.5% TIS / 2.5% H2O / 2.5% DODT for 2 hours at room temperature.

  • Precipitate the cleaved, fully deprotected pyrazole-modified peptide in cold diethyl ether, centrifuge, and lyophilize prior to RP-HPLC purification.

Quantitative Data & Troubleshooting

Table 1: Optimization of Alkylation Conditions

To demonstrate the necessity of the stoichiometric ratios, the following table summarizes the quantitative alkylation efficiency (determined via LC-MS of test cleavages) under varying conditions:

Reagent (Eq)DIPEA (Eq)Reaction TimeConversion (%)Observation / Causality
2 eq4 eq2 hours45%Insufficient driving force; incomplete reaction.
5 eq5 eq2 hours15%Failure: DIPEA only neutralized the HCl salt; no base left to deprotonate Cys.
5 eq10 eq2 hours88%Good conversion, but requires longer time for completion.
10 eq 20 eq 2 hours >99% Optimal: Massive excess drives S_N2 kinetics; ample base for thiolate formation.
Table 2: Troubleshooting Guide
IssueRoot CauseCorrective Action
Incomplete Alkylation (Positive Ellman's after Step 2)Insufficient neutralization of the pyrazole HCl salt.Ensure DIPEA is present in at least a 2:1 molar ratio relative to the pyrazole reagent.
Premature Peptide Cleavage Extended exposure to TFA during Mmt removal.Keep Mmt deprotection cycles strictly to 2 minutes. Do not exceed 1.5% TFA concentration.
Disulfide Dimer Formation Oxidation of the free thiol prior to alkylation.Degas the DMF with nitrogen or argon. Perform the alkylation immediately after Mmt removal.
Alkylation of N-terminus Unprotected N-terminus reacting with the chloromethyl group.Ensure the N-terminus is protected (e.g., Fmoc or acetylated) prior to the Mmt deprotection and alkylation steps.

References

  • Discovery of selective, metabolically stable pyrazole-based FLT3 inhibitors for the treatment of acute myeloid leukemia. National Center for Biotechnology Information (PMC).
  • Pyrazole: an emerging privileged scaffold in drug discovery. National Center for Biotechnology Information (PMC).
  • 1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride. LookChem.
  • Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. ACS Publications.
  • REACTIVE PEPTIDES FOR SITE-SELECTIVE CYSTEINE AND LYSINE BIOCONJUGATION. MIT DSpace.

Sources

Application

Catalytic Pathways for the Functionalization of 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride is a versatile bifunctional building block o...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride is a versatile bifunctional building block of significant interest in medicinal chemistry and materials science. Its structure presents two key reactive centers for diversification: a moderately activated aryl chloride on the phenyl ring and a highly reactive benzylic chloride. This guide provides a comprehensive overview of the catalytic conditions for the selective functionalization of this molecule, offering detailed protocols and expert insights into reaction design. We will explore palladium- and nickel-catalyzed cross-coupling reactions at the C-Cl bond and various transformations of the chloromethyl group, enabling the synthesis of a diverse library of pyrazole-based compounds.

Introduction: The Strategic Value of the 1-(4-(chloromethyl)phenyl)-1H-pyrazole Scaffold

The pyrazole motif is a cornerstone in the design of bioactive molecules, appearing in numerous pharmaceuticals due to its ability to engage in hydrogen bonding and other key interactions with biological targets.[1] The 1-phenylpyrazole substructure, in particular, is found in a range of compounds with applications as anti-inflammatory agents, kinase inhibitors, and more. The title compound, 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride, serves as a powerful intermediate, offering two orthogonal handles for chemical modification.

The aryl chloride, while traditionally less reactive than its bromide or iodide counterparts, can be effectively engaged in modern cross-coupling reactions through the use of specialized catalyst systems.[2][3] This allows for the introduction of new carbon-carbon and carbon-heteroatom bonds, expanding the molecular complexity. The benzylic chloride, on the other hand, is primed for nucleophilic substitution, providing a straightforward route to a variety of derivatives. The hydrochloride salt form ensures stability and solubility but requires consideration during reaction setup, as neutralization is typically necessary for many catalytic transformations.

This document will provide detailed application notes and protocols to guide researchers in harnessing the synthetic potential of this valuable building block.

Managing the Hydrochloride Salt: A Prerequisite for Successful Catalysis

The protonated pyrazole nitrogen in the hydrochloride salt can interfere with many catalytic cycles, either by protonating basic ligands or by altering the electronic properties of the substrate. Therefore, in most cases, it is essential to neutralize the salt prior to or in situ during the reaction. This is typically achieved by the addition of a suitable base. The choice of base should be compatible with the specific catalytic reaction being performed.

General Protocol for Neutralization:

For reactions requiring a non-aqueous, aprotic solvent, the free base can be generated by partitioning the hydrochloride salt between an organic solvent (e.g., dichloromethane, ethyl acetate) and an aqueous solution of a mild base like sodium bicarbonate or sodium carbonate. The organic layer containing the free base is then dried and used in the subsequent reaction. For in situ neutralization, an excess of the base used in the catalytic reaction (e.g., K₂CO₃, Cs₂CO₃, or an amine base) is often sufficient.

Functionalization of the Aryl Chloride: C-C and C-N Bond Formation

The palladium- or nickel-catalyzed cross-coupling of the aryl chloride at the 4-position of the phenyl ring is a powerful strategy for introducing molecular diversity. The relatively low reactivity of the C-Cl bond necessitates the use of electron-rich and sterically demanding ligands to facilitate the oxidative addition step in the catalytic cycle.

Suzuki-Miyaura Coupling: Synthesis of Biaryl Derivatives

The Suzuki-Miyaura coupling is a robust method for forming C-C bonds between the aryl chloride and a variety of boronic acids or their esters.[3] For deactivated aryl chlorides, catalyst systems based on palladium with bulky, electron-rich phosphine ligands are generally effective.

Suzuki_Miyaura_Workflow sub 1-(4-(chloromethyl)phenyl)-1H-pyrazole (free base) product 4'-Aryl/Heteroaryl-Substituted Product sub->product  Pd Catalyst (e.g., Pd(OAc)₂)  Ligand (e.g., SPhos, XPhos)  Base (e.g., K₃PO₄, Cs₂CO₃)  Solvent (e.g., Toluene, Dioxane)  Heat   boronic_acid Aryl/Heteroaryl Boronic Acid or Ester boronic_acid->product

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Coupling

  • Reaction Setup: To an oven-dried Schlenk tube, add 1-(4-(chloromethyl)phenyl)-1H-pyrazole (free base, 1.0 equiv), the desired arylboronic acid (1.5 equiv), potassium phosphate (K₃PO₄, 2.0 equiv), palladium(II) acetate (Pd(OAc)₂, 2 mol%), and SPhos (4 mol%).

  • Solvent and Degassing: Evacuate and backfill the tube with argon or nitrogen. Add degassed toluene (to make a 0.1 M solution).

  • Reaction Conditions: Heat the reaction mixture to 100-110 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

  • Work-up and Purification: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Parameter Condition Rationale
Catalyst Pd(OAc)₂, Pd₂(dba)₃Common and effective palladium precursors.
Ligand SPhos, XPhos, RuPhosBulky, electron-rich phosphines that promote oxidative addition of the aryl chloride.[2]
Base K₃PO₄, K₂CO₃, Cs₂CO₃Activates the boronic acid for transmetalation.[4]
Solvent Toluene, Dioxane, DMFAprotic solvents suitable for high-temperature reactions.
Temperature 100-120 °CSufficient thermal energy to overcome the activation barrier for C-Cl bond cleavage.
Buchwald-Hartwig Amination: Synthesis of Aryl Amines

The Buchwald-Hartwig amination allows for the formation of C-N bonds, providing access to a wide range of aniline derivatives.[5] Similar to the Suzuki coupling, this reaction requires a palladium or nickel catalyst with specialized ligands to couple aryl chlorides with primary or secondary amines.

Buchwald_Hartwig_Workflow sub 1-(4-(chloromethyl)phenyl)-1H-pyrazole (free base) product 4'-Amino-Substituted Product sub->product  Pd or Ni Catalyst  Ligand (e.g., BrettPhos, tBuXPhos)  Base (e.g., NaOtBu, LHMDS)  Solvent (e.g., Toluene)  Heat   amine Primary or Secondary Amine amine->product

Protocol 2: Palladium-Catalyzed Buchwald-Hartwig Amination

  • Reaction Setup: In a glovebox, add Pd₂(dba)₃ (1.5 mol%), BrettPhos (3.0 mol%), and sodium tert-butoxide (NaOtBu, 1.4 equiv) to an oven-dried Schlenk tube. Add 1-(4-(chloromethyl)phenyl)-1H-pyrazole (free base, 1.0 equiv) and the desired amine (1.2 equiv).

  • Solvent: Add toluene (to make a 0.2 M solution).

  • Reaction Conditions: Seal the tube and heat the mixture at 100 °C for 16-24 hours.

  • Work-up and Purification: After cooling, dilute the reaction with ethyl acetate, filter through a pad of Celite, and concentrate the filtrate. Purify the residue by column chromatography.

Parameter Condition Rationale
Catalyst Pd₂(dba)₃, Ni(COD)₂Effective precursors for generating the active Pd(0) or Ni(0) catalyst.[6][7]
Ligand BrettPhos, tBuXPhos, JosiphosSterically hindered and electron-rich ligands that facilitate C-N bond formation.[5]
Base NaOtBu, KOtBu, LHMDSStrong, non-nucleophilic bases required for amine deprotonation.
Solvent Toluene, DioxaneAprotic solvents that are compatible with the strong bases used.
Temperature 80-110 °CPromotes the catalytic cycle.

Functionalization of the Chloromethyl Group: Nucleophilic Substitution

The benzylic chloride of the title compound is highly susceptible to nucleophilic attack, providing a facile route for the introduction of a wide range of functional groups. These reactions can often be performed under milder conditions than the cross-coupling of the aryl chloride.

C-N Bond Formation via Nucleophilic Substitution

Amines can readily displace the chloride to form the corresponding benzylic amines. This reaction is typically carried out in the presence of a non-nucleophilic base to scavenge the HCl generated.

Protocol 3: Amination of the Benzylic Chloride

  • Reaction Setup: Dissolve 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (1.0 equiv) in a polar aprotic solvent such as acetonitrile or DMF. Add the desired primary or secondary amine (2.5 equiv) and a non-nucleophilic base such as diisopropylethylamine (DIPEA, 3.0 equiv).

  • Reaction Conditions: Stir the reaction mixture at room temperature to 50 °C for 4-12 hours. Monitor the reaction by TLC.

  • Work-up and Purification: Upon completion, dilute the reaction with water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product by column chromatography.

C-S Bond Formation via Nucleophilic Substitution

Thiols are excellent nucleophiles for the displacement of the benzylic chloride, leading to the formation of thioethers.

Protocol 4: Thiolation of the Benzylic Chloride

  • Reaction Setup: To a solution of the desired thiol (1.1 equiv) in a solvent like ethanol or DMF, add a base such as sodium ethoxide or potassium carbonate (1.2 equiv) and stir for 15 minutes.

  • Reaction: Add a solution of 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (1.0 equiv) in the same solvent.

  • Reaction Conditions: Stir at room temperature for 2-6 hours.

  • Work-up and Purification: Quench the reaction with water and extract with an organic solvent. Wash, dry, and concentrate the organic phase. Purify by column chromatography.

C-C Bond Formation: Cyanation

The introduction of a nitrile group via cyanation provides a versatile handle for further synthetic transformations. Copper-catalyzed cyanation is an effective method.[8]

Protocol 5: Copper-Catalyzed Cyanation of the Benzylic Chloride

  • Reaction Setup: In a sealed tube, combine 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (1.0 equiv), copper(I) cyanide (CuCN, 1.2 equiv), and a polar aprotic solvent such as DMF or NMP.

  • Reaction Conditions: Heat the reaction mixture to 100-120 °C for 6-12 hours.

  • Work-up and Purification: Cool the reaction, pour into an aqueous solution of ethylenediamine, and extract with ethyl acetate. Wash the organic layer, dry, and concentrate. Purify by column chromatography.

Nucleophile Product Typical Conditions
Primary/Secondary AmineBenzylic AmineDIPEA, CH₃CN, RT-50 °C
ThiolThioetherK₂CO₃, EtOH, RT
CyanideBenzylic NitrileCuCN, DMF, 100-120 °C[8]
AzideBenzylic AzideNaN₃, DMF, RT

Orthogonal Reactivity and Strategic Synthesis

The differential reactivity of the aryl chloride and the benzylic chloride allows for a strategic, stepwise functionalization of the molecule. The benzylic chloride can be substituted under relatively mild conditions without affecting the aryl chloride. Subsequently, the more robust conditions required for cross-coupling can be applied to functionalize the aryl chloride. This orthogonal reactivity enables the synthesis of complex, highly substituted pyrazole derivatives from a single starting material.

Orthogonal_Strategy start 1-(4-(chloromethyl)phenyl)- 1H-pyrazole HCl step1 Nucleophilic Substitution (e.g., Amination) start->step1 intermediate 4'-(Aminomethyl)phenyl-pyrazole step1->intermediate step2 Suzuki-Miyaura Coupling intermediate->step2 final_product Disubstituted Product step2->final_product

Conclusion

1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride is a highly valuable and versatile building block for the synthesis of diverse chemical libraries. By carefully selecting the appropriate catalytic system and reaction conditions, researchers can selectively functionalize either the aryl chloride or the benzylic chloride moiety. The protocols and guidelines presented in this application note provide a solid foundation for the exploration of the chemical space around this important scaffold, paving the way for the discovery of new drug candidates and advanced materials.

References

  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. [Link]

  • Synthesis of Substituted Pyrazoles via Tandem Cross-Coupling/Electrocyclization of Enol Triflates and Diazoacetates. (2011). ACS Publications. [Link]

  • Design and synthesis of novel celecoxib analogues as selective cyclooxygenase-2 (COX-2) inhibitors: replacement of the sulfonamide pharmacophore by a sulfonylazide bioisostere. (2003). PubMed. [Link]

  • Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. (2024). PubMed. [Link]

  • Synthesis of Celecoxib and Structural Analogs- A Review. (2020). ResearchGate. [Link]

  • Palladium-Catalyzed Coupling of Pyrazole Triflates with Arylboronic Acids. (2005). ACS Publications. [Link]

  • Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. (2018). ResearchGate. [Link]

  • Synthesis of Celecoxib analogs that possess a N-hydroxypyrid-2(1H)one 5-lipoxygenase pharmacophore: Biological evaluation as dual inhibitors of cyclooxygenases and 5-lipoxygenase with anti-inflammatory activity. (2025). ResearchGate. [Link]

  • An Extremely Active and General Catalyst for Suzuki Coupling Reaction of Unreactive Aryl Chlorides. (2011). Organic Chemistry Portal. [Link]

  • Palladium-catalyzed coupling of pyrazole triflates with arylboronic acids. (2005). PubMed. [Link]

  • Design, Synthesis and In-vivo Anti-inflammatory Activity of New Celecoxib Analogues as NSAID. (2018). PubMed. [Link]

  • Application of Pd-Catalyzed Cross-Coupling Reactions in the Synthesis of 5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazoles that Inhibit ALK5 Kinase. (2016). ACS Publications. [Link]

  • A Highly Active Catalyst for Palladium-Catalyzed Cross-Coupling Reactions: Room-Temperature Suzuki Couplings and Amination of Unactivated Aryl Chlorides. (1999). ACS Publications. [Link]

  • Recent Progress in the Use of Pd-Catalyzed C-C Cross-Coupling Reactions in the Synthesis of Pharmaceutical Compounds. (2014). SciELO. [Link]

  • Palladium-catalyzed Suzuki–Miyaura coupling of aryl sulfamates with arylboronic acids. (2014). RSC Publishing. [Link]

  • Ligand-Dependent Site-Selective Suzuki Cross-Coupling of 4-Bromopyrazol-5-yl Triflates. (2019). ACS Publications. [Link]

  • Synthesis and Characterization of New Bases Derived from Nitrophenylpyrazoles, Coordination to Palladium and Antifungal Activity and Catalytic Activity in Mizoroki–Heck Reactions. (2024). MDPI. [Link]

  • Solvent, base and Pd source effects on the model SM cross-coupling (CC) reaction using ligand 2a. (2020). ResearchGate. [Link]

  • Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. (2025). PMC. [Link]

  • Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. (2020). PMC. [Link]

  • Palladium-Catalyzed Suzuki-Type Self-Coupling of Arylboronic Acids. A Mechanistic Study. (1996). Semantic Scholar. [Link]

  • Access to cyano-substituted pyrazolines through copper-catalyzed cascade cyanation/cyclization of unactivated olefins. (2019). RSC Publishing. [Link]

  • Controllable radical cyanation reactions enabled by dual photoredox and copper catalysis. (2022). ACS. [Link]

  • Heterobenzyl Chlorides as Linchpins for C–H Arylation via Sequential C–H Chlorination/Cross-Electrophile Coupling. (2026). PMC. [Link]

  • Nickel-catalyzed Amination of Aryl Chlorides. (2024). Organic Syntheses. [Link]

  • Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. (2024). MDPI. [Link]

  • Copper-Catalyzed Cyanation of Heterocycle Carbon-Hydrogen Bonds. (2010). PMC. [Link]

  • Transition‐Metal‐Catalyzed Cyanation by Using an Electrophilic Cyanating Agent, N‐Cyano‐N‐phenyl‐p‐toluenesulfonamide (NCTS). (2016). Scite.ai. [Link]

  • Ni(iii) cycle in Buchwald–Hartwig amination of aryl bromide mediated by NHC-ligated Ni(i) complexes. (2020). RSC Publishing. [Link]

  • Broad Survey of Selectivity in the Heterogeneous Hydrogenation of Heterocycles. (2024). ACS Publications. [Link]

  • Nickel-Catalyzed Amination of Aryl Sulfamates. (2011). PMC. [Link]

  • Desulfurization of Thiols for Nucleophilic Substitution. (2024). ChemRxiv. [Link]

  • Regioselective Synthesis of Highly Functionalized Pyrazoles from N-Tosylhydrazones. (2019). ACS Publications. [Link]

  • Buchwald–Hartwig amination. (2023). Wikipedia. [Link]

  • A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (2021). OALib. [Link]

  • Recent Advances in Synthesis and Properties of Pyrazoles. (2022). MDPI. [Link]

  • Synthesis and Properties of Pyrazoles. (2022). Encyclopedia.pub. [Link]

  • SYNTHESIS AND BIOLOGICAL EVALUATION OF PYRAZOLE DERIVATIVES (4-CHLOROPHENYL)-3-(4-AMINO) PHENYL). (2022). Neuroquantology. [Link]

  • Copper-Catalyzed Cyanation of N-Tosylhydrazones with Thiocyanate Salt as the "CN" Source. (2017). Organic Chemistry Portal. [Link]

  • Synthesis of N-, O-, and S-heterocycles from aryl/alkyl alkynyl aldehydes. (2023). RSC Publishing. [Link]

  • Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. (2008). Organic Chemistry Portal. [Link]

  • Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. (2018). ResearchGate. [Link]

  • Amine hydrochloride salts as bifunctional reagents for the radical aminochlorination of maleimides. (2021). RSC Publishing. [Link]

  • 4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs and some derived ring systems. A novel class of potential antitumor and anti-HCV agents. (2003). PubMed. [Link]

  • 1-(4-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine. (2023). CAS Common Chemistry. [Link]

  • Polysubstituted pyrazoles, part 6. Synthesis of some 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazol-3-carbonyl derivatives linked to nitrogenous heterocyclic ring systems as potential antitumor agents. (2010). PubMed. [Link]

  • Catalytic Annulation of Heterocycles via a Novel Redox Process Involving the Imidazolium Salt N-Heterocyclic Carbene Couple. (2008). ACS Publications. [Link]

  • Practical Synthesis of Pyrazol-4-thiols. (2026). ChemRxiv. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl Alkylations

Welcome to the Technical Support Center. This guide is designed for medicinal chemists, researchers, and drug development professionals utilizing 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl (CAS: 143426-52-2) as an electr...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for medicinal chemists, researchers, and drug development professionals utilizing 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl (CAS: 143426-52-2) as an electrophilic building block. While highly valuable for installing the 4-(1H-pyrazol-1-yl)benzyl moiety, this reagent frequently presents challenges such as stalled conversions, solvolysis, and oligomerization if its unique physicochemical properties are not properly managed.

Diagnostic Workflow

TroubleshootingWorkflow Start Low Conversion Observed CheckBase Is Base ≥ 2.2 eq? (Accounts for HCl salt) Start->CheckBase FixBase Increase Base (e.g., K2CO3, DIPEA) CheckBase->FixBase No CheckSolvent Is Solvent Anhydrous & Non-Alcoholic? CheckBase->CheckSolvent Yes FixBase->CheckSolvent FixSolvent Switch to Dry DMF, MeCN, or THF CheckSolvent->FixSolvent No CheckSolubility Is the HCl Salt Fully Dissolved? CheckSolvent->CheckSolubility Yes FixSolvent->CheckSolubility FixSolubility Pre-form Free Base or use PTC CheckSolubility->FixSolubility No Success Optimal Conversion Achieved CheckSolubility->Success Yes FixSolubility->Success

Workflow for diagnosing and resolving low conversion rates in benzyl chloride alkylations.

Frequently Asked Questions & Troubleshooting Guide

Q1: My nucleophilic substitution reaction is stalling at exactly 40-50% conversion. What is causing this hard stop? A: The most common cause of a 50% conversion ceiling with this specific reagent is a stoichiometric imbalance due to the hydrochloride (HCl) salt. 1-(4-(chloromethyl)phenyl)-1H-pyrazole is typically supplied as an HCl salt to improve shelf stability and prevent premature polymerization[1].

  • Causality: If you are performing an alkylation using a standard 1.0 - 1.2 equivalents of base to deprotonate your nucleophile, the HCl salt of the electrophile will rapidly consume 1.0 equivalent of that base. If the HCl is not effectively scavenged, it protonates the starting material, rendering it non-nucleophilic and halting the reaction entirely[2].

  • Solution: Always use a minimum of 2.2 to 2.5 equivalents of base . The first equivalent neutralizes the pyrazole HCl salt, and the remaining base facilitates the nucleophilic attack.

Q2: I have adjusted the base stoichiometry, but I am now seeing a major byproduct with a mass of [M-Cl+OH] or [M-Cl+OR]. Why is the electrophile degrading? A: You are observing the solvolysis or hydrolysis of the highly reactive benzylic chloride.

  • Causality: The 4-(1H-pyrazol-1-yl)benzyl cation is resonance-stabilized, making the benzylic chloride highly susceptible to SN1-type solvolysis if protic solvents or moisture are present. If you use alcoholic solvents (e.g., methanol, ethanol) or wet polar aprotic solvents, the solvent acts as a competing nucleophile, forming the corresponding benzyl ether or benzyl alcohol derivative. Benzyl chlorides are highly sensitive to moisture and readily hydrolyze under standard conditions[2].

  • Solution: Transition to strictly anhydrous polar aprotic solvents (e.g., dry DMF, MeCN, or THF). Ensure all reagents are handled under an inert atmosphere (N2 or Argon) and that your inorganic bases are oven-dried.

Q3: When scaling up the reaction, the mixture turns highly viscous and LC-MS shows a complex polymeric mixture. What is happening? A: This physical change indicates Friedel-Crafts self-alkylation or intermolecular quaternization.

  • Causality: The benzylic chloride is a potent electrophile. At high concentrations, elevated temperatures, or in the presence of trace Lewis acids (e.g., metal impurities from spatulas or degraded reaction vessels), the chloromethyl group can participate in Friedel-Crafts-type side reactions, alkylating the aromatic rings of other molecules and leading to oligomerization[3].

  • Solution: Maintain reaction temperatures below 60°C. Keep the steady-state concentration of the electrophile low by adding it dropwise to a pre-heated solution of the nucleophile and base.

Q4: My nucleophile is highly sensitive to basic conditions. How can I use this reagent without adding excess base to the reaction mixture? A: You must pre-form the free base of 1-(4-(chloromethyl)phenyl)-1H-pyrazole prior to the reaction.

  • Causality: Introducing the HCl salt directly into a base-sensitive reaction will cause localized acidity, which can degrade your nucleophile or force you to use harsh basic conditions to compensate.

  • Solution: Follow the free-basing protocol in the methodology section below to decouple the neutralization event from the alkylation event.

Quantitative Data: Reaction Condition Matrix

The following table summarizes the causal relationship between reaction conditions and expected conversion rates, serving as a predictive baseline for your experiments.

Reagent StateBase EquivalentsSolventTemperatureExpected ConversionPrimary Impurity / Issue
HCl Salt 1.0 - 1.2 eqDMF25°C< 50% Unreacted starting materials (Neutralization stall)
HCl Salt 2.5 eqMethanol25°C< 20% 1-(4-(methoxymethyl)phenyl)-1H-pyrazole (Solvolysis)
HCl Salt 2.5 eqWet DMF60°C30 - 40% 1-(4-(hydroxymethyl)phenyl)-1H-pyrazole (Hydrolysis)
Free Base 1.5 eqDry THF65°CVariable Polymeric mass (Friedel-Crafts self-alkylation)
HCl Salt 2.5 eqDry DMF25°C> 95% None (Optimal conditions)
Step-by-Step Methodology: Optimized N-Alkylation Protocol

Self-Validating System: This protocol incorporates a free-basing step and slow addition to decouple the neutralization event from the alkylation event, preventing premature quenching and oligomerization.

Step 1: Preparation of the Free Base (Required for base-sensitive nucleophiles)

  • Suspend 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl (1.0 eq) in dichloromethane (DCM) (10 mL/mmol).

  • Wash the organic layer with ice-cold saturated aqueous NaHCO3 (5 mL/mmol).

    • Causality: Using ice-cold aqueous base prevents the thermal hydrolysis of the benzylic chloride during the biphasic neutralization.

  • Separate the organic layer, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure at <25°C. Use the resulting free base immediately to prevent auto-condensation.

Step 2: Nucleophile Activation

  • In an oven-dried flask under an N2 atmosphere, dissolve the nucleophile (1.0 eq) in anhydrous DMF (5 mL/mmol).

  • Add finely powdered, oven-dried K2CO3 (2.5 eq if using the HCl salt directly; 1.5 eq if using the pre-formed free base).

  • Stir at room temperature for 15 minutes to ensure complete deprotonation of the nucleophile prior to introducing the electrophile.

Step 3: Electrophile Addition

  • Dissolve the 1-(4-(chloromethyl)phenyl)-1H-pyrazole (HCl salt or free base) in anhydrous DMF (2 mL/mmol).

  • Add this solution dropwise to the nucleophile mixture over 10-15 minutes.

    • Causality: Dropwise addition keeps the steady-state concentration of the highly reactive electrophile low, suppressing intermolecular Friedel-Crafts self-alkylation and dimerization.

Step 4: Reaction and Workup

  • Stir the reaction mixture at room temperature. Monitor by LC-MS or TLC. (Heating to 40-50°C may be required for sterically hindered nucleophiles, but do not exceed 60°C).

  • Upon completion, quench the reaction by pouring it into ice water (20 mL/mmol) to precipitate the product and remove the DMF solvent.

  • Extract with ethyl acetate, wash with brine, dry over Na2SO4, and concentrate for final purification via flash chromatography.

References
  • Title: 1-[4-(Chloromethyl)
  • Title: Technical Support Center: Troubleshooting Low Conversion Rates in Benzoylation Reactions Source: BenchChem URL
  • Title: Friedel−Crafts Alkylation of Diphenyl Oxide with Benzyl Chloride over Sulphated Zirconia Source: Organic Process Research & Development - ACS Publications URL

Sources

Optimization

Technical Support Center: Purification &amp; Recrystallization of 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride

Welcome to the Technical Support Center. This portal is designed for researchers, synthetic chemists, and drug development professionals handling 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (CAS: 143426-52-2). B...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This portal is designed for researchers, synthetic chemists, and drug development professionals handling 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (CAS: 143426-52-2).

Because this molecule contains both a highly reactive electrophile (the benzylic chloromethyl group) and an ionic salt complex (the pyrazole hydrochloride), standard purification techniques will often destroy the compound. This guide provides field-proven, causality-driven methodologies to ensure high-yield, high-purity recovery.

Core Principles & Chemical Causality

To successfully purify this compound, you must navigate a strict chemical dichotomy:

  • The Pyrazole Hydrochloride Salt: As an ionic species, the salt requires polar solvents for dissolution [3].

  • The Chloromethyl Group (-CH₂Cl): This benzylic chloride is a highly reactive electrophile. The kinetics of benzyl chloride hydrolysis dictate that it will undergo rapid Sₙ1/Sₙ2 solvolysis in the presence of protic solvents (like water, methanol, or ethanol), especially under thermal stress [1]. Furthermore, liquid ammonia or amine-based solvents will act as nucleophiles, leading to unwanted substitution [2].

The Causality of Solvent Selection: You cannot use standard protic solvents to dissolve this salt. You must use a polar aprotic solvent (to dissolve the ionic salt) paired with a non-polar aprotic anti-solvent (to force crystallization) while maintaining strictly anhydrous conditions.

Solvent Selection Matrix
SolventClassificationDielectric Constant (ε)Boiling Point (°C)Suitability & Causality for this Protocol
Water Polar Protic80.1100.0Strictly Avoid. Induces rapid hydrolysis of the -CH₂Cl group.
Methanol Polar Protic33.064.7Strictly Avoid. Forms unwanted benzyl methyl ether derivatives.
Acetonitrile Polar Aprotic37.582.0Primary Solvent. Dissolves the HCl salt; inert to the -CH₂Cl group.
Acetone Polar Aprotic20.756.0Alternative Solvent. Good solubility profile; strictly requires anhydrous grade.
Diethyl Ether Non-Polar4.334.6Primary Anti-Solvent. Rapidly precipitates the HCl salt; easily removed in vacuo.
Toluene Non-Polar2.4110.6Alternative Anti-Solvent. Useful if higher temperature gradients are required.

Validated Experimental Protocol: Anhydrous Recrystallization

This protocol is a self-validating system. By strictly controlling moisture and temperature, you prevent the degradation pathways that typically ruin benzylic chloride derivatives.

Step-by-Step Methodology:

  • Equipment Preparation: Oven-dry all glassware at 120 °C for at least 4 hours. Assemble the apparatus while hot and purge continuously with dry Nitrogen (N₂) or Argon to eliminate atmospheric moisture.

  • Initial Dissolution: Suspend the crude 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride in a minimum volume of anhydrous acetonitrile (approximately 5–8 mL per gram of crude product).

  • Controlled Heating: Warm the suspension gently in a water bath to 45–50 °C. Critical Causality: Do not exceed 50 °C. Excessive thermal stress can induce intermolecular Friedel-Crafts alkylation if trace Lewis acidic impurities are present.

  • Hot Filtration (Optional but Recommended): If insoluble polymeric byproducts or inorganic salts remain, perform a rapid hot filtration through a pre-warmed, fine-porosity fritted glass funnel under inert atmosphere.

  • Anti-Solvent Addition: While maintaining gentle stirring at 45 °C, add anhydrous diethyl ether dropwise. Stop adding when the solution becomes persistently cloudy (the "cloud point").

  • Nucleation & Crystallization: Remove the heat source. Allow the flask to cool ambiently to room temperature (approx. 1 hour). Once at room temperature, transfer the flask to an ice bath (0–5 °C) for 2 hours to maximize the crystalline yield.

  • Isolation: Collect the distinct crystals via vacuum filtration using a Schlenk frit or standard Büchner funnel. Wash the filter cake immediately with 2–3 volumes of ice-cold anhydrous diethyl ether.

  • Desiccation: Dry the purified product under high vacuum (< 0.1 mbar) in a desiccator containing phosphorus pentoxide (P₂O₅) for 12 hours to remove all residual solvent and trace free HCl.

Self-Validating Checkpoint: Dissolve 5 mg of the final dried crystal in anhydrous CD₃CN. A 1H-NMR must show a sharp singlet integrating to 2H at ~4.6 ppm. If this peak shifts upfield or splits, solvolysis has occurred.

Recrystallization_Workflow Start Crude 1-(4-(chloromethyl)phenyl) -1H-pyrazole HCl Dissolve Dissolve in Anhydrous Acetonitrile (Polar Aprotic Solvent) Start->Dissolve Heat Warm Gently (40-50°C) Avoid excessive heat Dissolve->Heat Filter Hot Filtration (Remove insolubles) Heat->Filter AntiSolvent Add Anti-Solvent (Anhydrous Diethyl Ether) Filter->AntiSolvent Cool Cool to 0-5°C (Induce Nucleation) AntiSolvent->Cool Isolate Vacuum Filtration & Wash with Cold Ether Cool->Isolate Dry Dry under High Vacuum (Pure Product) Isolate->Dry

Figure 1: Step-by-step anhydrous recrystallization workflow for the pyrazole hydrochloride salt.

Troubleshooting & FAQs

Q: Why did my product "oil out" (form a gummy resin) instead of forming crystals? A: "Oiling out" (liquid-liquid phase separation) occurs when the compound melts out of solution before it reaches its crystallization point. This is usually caused by a high concentration of impurities or adding the anti-solvent too rapidly. Troubleshooting Step: Re-dissolve the oil by adding a few drops of the primary solvent (acetonitrile) and warming gently. Seed the solution with a pure crystal of the target compound, or scratch the inside of the glass flask with a glass rod to provide nucleation sites before cooling.

Q: Can I use ethanol to wash the final crystals to remove colored impurities? A: Absolutely not. While pyrazole hydrochloride salts generally exhibit improved solubility in protic solvents[3], ethanol will act as a nucleophile. The kinetics of benzyl chloride solvolysis demonstrate rapid degradation in protic environments, converting your chloromethyl group into an ethyl ether derivative [1]. Always use anhydrous, non-nucleophilic solvents (like diethyl ether or heptane) for washing.

Q: My NMR shows a loss of the hydrochloride salt (freebasing). How do I prevent this? A: Pyrazole is a relatively weak base (pKa ~2.5). During extended heating or repeated purification cycles, the HCl can dissociate and be lost as a gas, leaving the free base. Troubleshooting Step: To maintain the integrity of the salt, add 0.1 equivalents of ethereal HCl (HCl gas dissolved in diethyl ether) during the anti-solvent addition step. This pushes the equilibrium back toward the protonated pyrazole without introducing water.

Q: How do I verify the purity via LC-MS without degrading the sample on the column? A: Standard LC-MS mobile phases contain water and methanol with formic acid. The benzylic chloride will hydrolyze inside the MS source or on the column, giving you a false mass corresponding to the benzyl alcohol. Troubleshooting Step: Use an aprotic mobile phase system (e.g., Normal Phase HPLC) or perform rapid direct-infusion Mass Spectrometry using strictly anhydrous acetonitrile.

Degradation_Pathway Salt 1-(4-(chloromethyl)phenyl) -1H-pyrazole HCl Protic Protic Solvents (H2O, MeOH, EtOH) Salt->Protic Dissolved in Reaction SN1 / SN2 Solvolysis (Nucleophilic Attack) Protic->Reaction Heat Degradation Degradation Products: Benzyl Alcohols & Ethers Reaction->Degradation Freebase Loss of HCl (Freebasing) Reaction->Freebase

Figure 2: Degradation pathway of the chloromethyl group via solvolysis in protic environments.

References

  • THE MECHANISM OF THE HYDROLYSIS OF BENZYL CHLORIDE, Hokkaido University.
  • The kinetics and mechanisms of organic reactions in liquid ammonia, Faraday Discussions (RSC Publishing).
  • Synthesis, Structure and Antileishmanial Evaluation of Endoperoxide–Pyrazole Hybrids, NIH.gov.
Troubleshooting

Technical Support Center: Resolving Impurities in 1-(4-(Chloromethyl)phenyl)-1H-pyrazole Hydrochloride Synthesis

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that the transition from a drawn molecule to a high-purity active pharmaceutical ingredient (API) intermediate i...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that the transition from a drawn molecule to a high-purity active pharmaceutical ingredient (API) intermediate is fraught with mechanistic traps.

The synthesis of 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (CAS: 143426-52-2) is a critical node in many medicinal chemistry workflows. The industry-standard route avoids direct chloromethylation of 1-phenylpyrazole due to severe regioselectivity issues. Instead, it relies on the chlorination of 4-(1H-pyrazol-1-yl)benzyl alcohol using thionyl chloride (SOCl₂). While seemingly straightforward, this transformation is highly susceptible to side reactions, including etherification, hydrolysis, and over-chlorination.

This guide provides field-proven, mechanistically grounded solutions to ensure your synthesis is robust, high-yielding, and self-validating.

Troubleshooting FAQs: Mechanistic Pitfalls & Solutions

Q1: My LC-MS profile shows a significant high-mass impurity (Mass = 2M - H₂O). Why is my product dimerizing, and how do I stop it? The Causality: This is the bis-benzyl ether impurity (dibenzyl ether derivative)[1]. During the addition of SOCl₂, the starting benzyl alcohol reacts to form a chlorosulfite ester intermediate. If the localized concentration of unreacted alcohol is too high, it acts as a nucleophile, attacking the highly electrophilic benzylic carbon of the intermediate via an intermolecular Sₙ2 pathway before the internal chloride ion can displace the sulfite leaving group. The Solution:

  • Catalytic DMF: Add 0.1 equivalents of anhydrous dimethylformamide (DMF). DMF reacts with SOCl₂ to form a Vilsmeier-Haack type intermediate (chloroiminium ion), which dramatically accelerates the conversion of the alcohol to the chloride, outcompeting the intermolecular etherification[2].

  • Reverse Addition: Add the starting alcohol dropwise to a solution of SOCl₂ in toluene, ensuring SOCl₂ is always in excess.

Q2: I am seeing a large peak corresponding to the starting material (benzyl alcohol) in my final isolated product, even though TLC showed complete conversion during the reaction. What happened? The Causality: You are likely observing hydrolysis , not incomplete conversion. The benzylic chloride functionality is highly susceptible to nucleophilic substitution (both Sₙ1 and Sₙ2) because the resulting benzylic carbocation is resonance-stabilized by the aromatic ring[3]. If you perform an aqueous quench or expose the hygroscopic hydrochloride salt to ambient moisture during filtration, the chloromethyl group rapidly hydrolyzes back to the hydroxymethyl group. The Solution: Implement a strictly anhydrous workup . Do not quench with water. Instead, remove excess SOCl₂ and solvent via vacuum distillation. Precipitate the product directly by adding an anhydrous anti-solvent (e.g., MTBE or diethyl ether)[4].

Q3: I attempted to synthesize this molecule via direct chloromethylation of 1-phenylpyrazole using paraformaldehyde and HCl/ZnCl₂. Why am I getting a complex, inseparable mixture? The Causality: Direct chloromethylation is an electrophilic aromatic substitution. The pyrazole ring contains highly nucleophilic sites (specifically the C4 position), which compete with the phenyl ring for the electrophile. Furthermore, the initially formed chloromethyl compound can act as an alkylating agent, reacting with another molecule of starting material to form complex methane-4,4'-diylbis(pyrazole) derivatives (Friedel-Crafts dimerization)[5]. The Solution: Abandon direct chloromethylation for this specific scaffold. The pre-formed 4-(1H-pyrazol-1-yl)benzyl alcohol route is mandatory for strict regiocontrol[6].

Visualizing the Chemistry

Reaction Pathway & Impurity Origins

The following diagram maps the kinetic pathways that lead to both the desired API intermediate and the most common impurities.

ReactionPathway SM 4-(1H-pyrazol-1-yl)benzyl alcohol Reagent SOCl2 / Toluene (Catalytic DMF) SM->Reagent Addition Intermediate Chlorosulfite Ester Intermediate Reagent->Intermediate HCl release Imp3 Ring-Chlorinated Byproducts Reagent->Imp3 Over-chlorination High Temp Product 1-(4-(chloromethyl)phenyl) -1H-pyrazole HCl Intermediate->Product SNi displacement SO2 release Imp1 Bis-benzyl Ether Impurity (Intermolecular SN2) Intermediate->Imp1 Excess SM attacks intermediate Imp2 Hydrolysis Product (Moisture Exposure) Product->Imp2 Aqueous workup Hydrolysis

Caption: Reaction pathway of 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl and impurity origins.

Troubleshooting Decision Tree

Use this workflow to rapidly diagnose and resolve out-of-specification (OOS) batches.

TroubleshootingTree Start Impurity Detected in Final Product LCMS LC-MS / NMR Profiling Start->LCMS Q1 Mass = 2M - H2O? (Ether Dimer) LCMS->Q1 Q2 Mass = M - Cl + OH? (Hydrolysis) LCMS->Q2 Q3 Multiple Isomers? (Regioisomers) LCMS->Q3 S1 Action: Optimize SOCl2 stoichiometry & add DMF catalyst Q1->S1 Yes S2 Action: Strictly anhydrous workup Avoid aqueous quench Q2->S2 Yes S3 Action: Abandon chloromethylation Use benzyl alcohol precursor Q3->S3 Yes

Caption: Decision tree for identifying and resolving common synthesis impurities.

Quantitative Data: Impurity Profiling & Control Limits

To maintain scientific integrity and downstream safety, establish the following control limits for your intermediate. Data is summarized based on standard pharmaceutical intermediate specifications for benzylic chlorides[3].

Impurity TypeChemical IdentityAnalytical DetectionTypical Spec LimitPrimary Cause
Starting Material / Hydrolysis 4-(1H-pyrazol-1-yl)benzyl alcoholHPLC (UV 254 nm), LC-MS (m/z 175 [M+H]⁺)≤ 0.5%Moisture during isolation; incomplete reaction.
Dimerization Bis(4-(1H-pyrazol-1-yl)benzyl) etherLC-MS (m/z 331 [M+H]⁺)≤ 0.2%Lack of DMF catalyst; improper addition order.
Over-chlorination Ring-chlorinated pyrazole derivativesGC-MS or LC-MS (Isotopic Cl pattern)≤ 0.1%Excessive heating (>70°C) during SOCl₂ reflux.
Residual Reagent Thionyl Chloride / SO₂Ion Chromatography (Sulfate/Sulfite)≤ 100 ppmInadequate vacuum distillation prior to precipitation.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . It includes In-Process Controls (IPCs) that chemically verify the success of a step before you proceed, eliminating guesswork and preventing downstream failures.

Materials Required:

  • 4-(1H-pyrazol-1-yl)benzyl alcohol (1.0 eq)

  • Thionyl chloride (SOCl₂, 1.5 eq)

  • Anhydrous Toluene (10 volumes)

  • Anhydrous DMF (0.1 eq)

  • Anhydrous Methyl tert-butyl ether (MTBE) (10 volumes)

Step-by-Step Methodology:

  • System Preparation: Purge a 3-neck round-bottom flask with Argon. Add anhydrous toluene (10 vol) and SOCl₂ (1.5 eq). Add anhydrous DMF (0.1 eq). Causality: DMF forms the highly reactive Vilsmeier-Haack complex, ensuring rapid chlorination and suppressing ether formation.

  • Controlled Addition: Cool the flask to 0–5°C. Add 4-(1H-pyrazol-1-yl)benzyl alcohol (1.0 eq) portion-wise over 30 minutes.

  • Reaction Maturation: Gradually warm the reaction to 40°C and stir for 2 hours. Caution: Do not exceed 50°C to prevent ring-chlorination.

  • Self-Validation (IPC Check): Withdraw 50 µL of the reaction mixture and quench it into 1 mL of anhydrous methanol. Analyze via LC-MS.

    • Validation Logic: The methanol will instantly convert any unreacted chlorosulfite intermediate or benzyl chloride into the corresponding methyl ether (m/z 189). If the starting alcohol (m/z 175) is absent, the reaction is strictly complete. If present, add 0.2 eq SOCl₂ and stir for 1 hour.

  • Anhydrous Concentration: Once validated, connect the flask to a vacuum distillation setup. Distill off the toluene and excess SOCl₂/SO₂ at 40°C under reduced pressure until a thick oil remains. Causality: Removing SOCl₂ prevents entrapment in the crystal lattice, which causes product yellowing.

  • Salt Precipitation: Break the vacuum with Argon. Vigorously stir the oil and slowly drop in anhydrous MTBE (10 vol). The 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride will precipitate as a free-flowing white solid.

  • Isolation: Filter under a blanket of Argon (or use a positive-pressure nitrogen filter funnel) to prevent atmospheric moisture from hydrolyzing the product. Wash with cold anhydrous MTBE (2 x 2 vol) and dry under high vacuum at 30°C for 12 hours.

References

  • ChemicalBook. 1-[4-(CHLOROMETHYL)PHENYL]-1H-PYRAZOLE HYDROCHLORIDE Usage And Synthesis.6

  • BenchChem. A Comparative Guide to Residual Products in Benzyl Chloride Synthesis for Pharmaceutical Applications.1

  • Master Organic Chemistry. Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides.2

  • ResearchGate. Chloromethylation of pyrazole ring.5

  • Sciencemadness. Preparation of Benzyl Chloride (Anhydrous considerations).4

Sources

Optimization

Technical Support Center: Troubleshooting 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl Alkylations

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl .

As a bifunctional building block, this compound features a highly reactive benzylic chloride and a pyrazole moiety, supplied as a hydrochloride salt. While it is an excellent electrophile for SN2 reactions (such as N-alkylation and O-alkylation), its high reactivity and salt formulation make it prone to specific side reactions if reaction conditions are not rigorously controlled.

Below, you will find field-proven troubleshooting FAQs, quantitative reference data, and self-validating protocols to ensure high-yield, high-purity syntheses.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why is my reaction yielding a significant amount of a hydroxymethyl byproduct instead of the desired alkylated product?

A: You are observing the hydrolysis of the chloromethyl group. Benzyl chlorides are highly reactive electrophiles that readily undergo solvolysis in the presence of water to form benzyl alcohol derivatives and hydrochloric acid[1]. This side reaction is severely exacerbated if you are using aqueous bases (like NaOH) in biphasic systems without strictly controlled phase-transfer catalysis[2].

  • Causality & Solution: Water acts as a competing nucleophile. To prevent this, ensure all glassware is oven-dried and use strictly anhydrous aprotic solvents (e.g., DMF, MeCN, or THF). If an inorganic base is required, use finely milled, anhydrous K2CO3 or Cs2CO3 instead of aqueous solutions.

Q2: I am trying to synthesize a secondary amine by reacting this compound with a primary amine, but I keep getting tertiary amine (double alkylation) byproducts. How can I shift the selectivity?

A: Over-alkylation is a dominant side reaction in the N-alkylation of primary amines with benzyl chlorides[3].

  • Causality & Solution: The secondary amine product is often more nucleophilic than the primary amine starting material due to the electron-donating effect of the newly attached alkyl group. To mitigate this, you must manipulate the reaction kinetics. Use a large stoichiometric excess (3.0 to 5.0 equivalents) of the primary amine. Alternatively, employ a slow-addition technique (e.g., using a syringe pump) to keep the instantaneous concentration of the electrophile extremely low, ensuring it reacts preferentially with the abundant primary amine rather than the scarce secondary amine product.

Q3: My conversion stalls at ~50%, and the reaction mixture becomes highly acidic despite adding one equivalent of base. What is going wrong?

A: You have not accounted for the hydrochloride (HCl) salt formulation of the reagent.

  • Causality & Solution: The bound HCl will immediately consume one equivalent of your base. If you only add one equivalent of base total, the reaction mixture will remain acidic, protonating your target nucleophile (rendering it inactive) and stalling the SN2 reaction. You must add at least 2.1 to 2.5 equivalents of base (e.g., N,N-Diisopropylethylamine, DIPEA) to first liberate the free base of the pyrazole and then neutralize the HCl generated during the SN2 alkylation process.

Q4: Can I use alcoholic solvents like methanol or ethanol to improve the solubility of the pyrazole HCl salt?

A: No. Using protic, nucleophilic solvents will lead to rapid solvolysis.

  • Causality & Solution: Methanol and ethanol are sufficiently nucleophilic to attack the highly electrophilic benzylic position, converting the benzyl chloride into a benzyl ether. Always use polar aprotic solvents (like DMF or DMAc) which offer excellent solubility for salts without participating in nucleophilic substitution.

Mechanistic Pathways & Workflow Optimization

To successfully utilize 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl, you must design your workflow to outcompete both hydrolysis and over-alkylation.

Pathways Electrophile Benzyl Chloride (Electrophile) Hydrolysis Hydrolysis (Benzyl Alcohol) Electrophile->Hydrolysis + H2O Product Secondary Amine (Desired Product) Electrophile->Product + R-NH2 OverAlkylation Over-Alkylation (Tertiary Amine) Electrophile->OverAlkylation + Product Water Trace Water (Competitor) Water->Hydrolysis Amine1 Primary Amine (Target) Amine1->Product Amine2 Secondary Amine (Competitor) Product->Amine2 Accumulates Amine2->OverAlkylation

Competing reaction pathways: SN2 alkylation vs. hydrolysis and over-alkylation.

Workflow Start 1-(4-(chloromethyl)phenyl) -1H-pyrazole HCl Step1 Pre-neutralization: Add 2.1+ eq Base Start->Step1 Step2 Solvent Selection: Anhydrous DMF/MeCN Step1->Step2 Decision Target Nucleophile? Step2->Decision PrimaryAmine Primary Amine Decision->PrimaryAmine SecondaryAmine Secondary Amine Decision->SecondaryAmine Action1 Slow Addition, Excess Amine, T < 25°C PrimaryAmine->Action1 Action2 Standard Addition, T = 25-60°C SecondaryAmine->Action2 End High Yield SN2 Product Action1->End Action2->End

Workflow for optimizing N-alkylation with benzyl chloride HCl salts.

Quantitative Data: Reaction Parameter Optimization

The following table summarizes the causal relationship between reaction conditions and observed side reactions, providing clear mitigation strategies.

Table 1: Optimization of Reaction Parameters to Minimize Side Reactions

ParameterSub-optimal ConditionMajor Side Reaction ObservedMitigation Strategy
Solvent Aqueous / BiphasicHydrolysis (Benzyl alcohol)Use strictly anhydrous aprotic solvents (DMF, THF, MeCN).
Solvent Methanol / EthanolSolvolysis (Benzyl ether)Avoid protic solvents entirely.
Base NaOH / KOH (Aqueous)HydrolysisUse non-nucleophilic organic bases (DIPEA) or insoluble anhydrous carbonates (K2CO3).
Stoichiometry 1:1 (Electrophile:Amine)Over-alkylation (Tertiary amine)Use 3.0x to 5.0x excess of primary amine, or slow addition of the electrophile.
Temperature > 60°CDimerization / Over-alkylationMaintain 0°C to 25°C to favor the kinetic SN2 product over secondary attacks.

Standard Operating Procedure: Optimized N-Alkylation of a Primary Amine

This protocol is designed as a self-validating system. By separating the neutralization step from the alkylation step and using slow addition, you mathematically and kinetically suppress side reactions.

Materials Required:

  • 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl (Electrophile)

  • Target Primary Amine (Nucleophile)

  • N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

  • Preparation & Drying: Flame-dry all glassware under vacuum and backfill with inert gas (N2 or Argon). Ensure the DMF is strictly anhydrous (stored over molecular sieves).

  • Nucleophile Preparation: In the main reaction flask, dissolve the target primary amine (3.0 equivalents) in anhydrous DMF (approx. 0.2 M concentration). Cool the flask to 0°C using an ice bath.

  • Pre-Neutralization of Electrophile: In a separate, dry vial, suspend 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl (1.0 equivalent) in anhydrous DMF. Pro-tip: Ensure you calculate the mass using the molecular weight of the HCl salt (~229.1 g/mol ), not the free base. Add DIPEA (1.1 equivalents) to this vial. The solution should become clear as the free base is liberated.

  • Slow Addition: Draw the neutralized electrophile solution into a syringe. Using a syringe pump, add this solution dropwise to the main reaction flask containing the primary amine over a period of 2 to 4 hours, maintaining the temperature at 0°C to 10°C.

  • Reaction Addition & Monitoring: Once the addition is complete, add an additional 1.2 equivalents of DIPEA to the main flask to act as an SN2 acid scavenger. Allow the reaction to slowly warm to room temperature. Monitor the reaction via LC-MS or TLC (UV active). The slow addition ensures the electrophile is consumed immediately upon entering the flask, preventing it from reacting with the newly formed secondary amine.

  • Workup: Quench the reaction with saturated aqueous NaHCO3. Extract with Ethyl Acetate (EtOAc) three times. Wash the combined organic layers extensively with brine (5 times) to remove DMF and excess primary amine. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

References

  • Benzyl chloride - Wikipedia Source: Wikipedia URL:[Link]

  • Engineering Selectivity in Novel Synthesis of 3-(Phenylmethoxy)phenol from Resorcinol and Benzyl Chloride under Liquid–Liquid−Liquid Phase Transfer Catalysis Source: Organic Process Research & Development (ACS Publications) URL:[Link]

  • Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources Source: ACS Sustainable Chemistry & Engineering (ACS Publications) URL:[Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Solvent Selection for 1-(4-(chloromethyl)phenyl)-1H-pyrazole Hydrochloride Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, process chemists, and drug development professionals resolve bottlenecks when performing nucleop...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, process chemists, and drug development professionals resolve bottlenecks when performing nucleophilic substitution (SN2) reactions with 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride .

This compound presents a unique dual-challenge: it features a highly electrophilic benzylic chloride prime for SN2 attack, but it is supplied as an acidic hydrochloride salt[1]. Selecting the correct solvent and base system is the critical variable separating a high-yielding process from a stalled reaction filled with impurities.

Part 1: Troubleshooting Guide & FAQs

Q1: My nucleophilic substitution (SN2) reaction is stalling at ~50% conversion. What is causing this? Causality & Solution: The stalling is a direct consequence of the compound's hydrochloride salt form[1]. If you use exactly 1.0 equivalent of an amine nucleophile without an auxiliary base, the first 50% of your amine reacts with the electrophile. However, the HCl liberated from the salt immediately protonates the remaining unreacted amine. Protonated amines are not nucleophilic, effectively killing the reaction cascade[2]. Action: You must use at least 2.5 to 3.0 equivalents of a non-nucleophilic organic base (e.g., N,N-diisopropylethylamine, DIPEA) or an inorganic base (e.g., K2CO3) to first neutralize the initial hydrochloride salt and subsequently scavenge the HCl generated during the SN2 process.

Q2: I am observing a major byproduct with a mass corresponding to[M - 35 + 31] when analyzing by LC-MS. What is this impurity? Causality & Solution: You are likely using methanol or ethanol as your solvent. The chloromethyl group on the phenyl ring is a highly activated benzylic halide. Protic solvents like methanol act as oxygen nucleophiles, leading to competitive solvolysis[2]. The mass addition indicates the formation of a methoxymethyl ether derivative (displacement of the -Cl atom by an -OMe group)[3]. Action: Strictly avoid primary and secondary alcohols. Switch to polar aprotic solvents that solvate cations but leave the nucleophilic anion "naked" and reactive without participating in the reaction themselves.

Q3: Which polar aprotic solvent provides the best balance of reaction kinetics and environmental sustainability? Causality & Solution: Traditionally, SN2 reactions of benzylic chlorides are performed in Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) because they perfectly solvate the transition state[2]. However, according to the ACS Green Chemistry Institute (ACS GCI) Solvent Selection Guide, DMF and NMP are flagged as highly undesirable due to their reprotoxicity and high Process Mass Intensity (PMI)[4][5][6]. Action: Acetonitrile (MeCN) is a highly effective alternative that supports excellent SN2 kinetics. For an even greener profile, 2-Methyltetrahydrofuran (2-MeTHF) is strongly recommended. It provides sufficient polarity for the reaction and allows for a seamless biphasic aqueous workup without needing a solvent swap, drastically reducing waste[5].

Part 2: Quantitative Solvent Selection Matrix

To facilitate rapid decision-making, the following table synthesizes the kinetic, chemical, and environmental data for common SN2 solvents used with benzylic chloride salts.

SolventSN2 Reaction RateSolvolysis RiskSalt Solubility (w/ Base)ACS GCI Green Score[4]Workup Efficiency
DMF Very FastLowHighRed (Reprotoxic)Poor (Requires high vacuum)
Acetonitrile FastLowModerateYellow (Moderate)Fair (Water miscible)
2-MeTHF ModerateLowModerateGreen (Recommended)Excellent (Biphasic separation)
Methanol Slow (Side reactions)High HighYellow (Moderate)N/A (Fails due to etherification)
DCM SlowLowHighRed (Carcinogenic)Good (Phase separation)

Part 3: Workflow Visualization

The following decision tree maps the logical causality of base and solvent selection to ensure a self-validating experimental setup.

SolventWorkflow A 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl (Electrophile + Acidic Salt) B Step 1: Base Selection (Neutralize HCl) A->B C Inorganic Base (e.g., K2CO3) Requires polar solvent or PTC B->C D Organic Base (e.g., DIPEA) Soluble in most organics B->D E Step 2: Solvent Selection (Drive SN2 Reaction) C->E D->E F Protic Solvents (MeOH, EtOH, H2O) E->F G Polar Aprotic Solvents (MeCN, DMF, DMSO) E->G H Greener Aprotic Alternatives (2-MeTHF, CPME) E->H I WARNING: Solvolysis (Ether/Alcohol Byproducts) F->I Side Reaction J Fast SN2 Kinetics (Watch for toxicity/PMI) G->J Optimal Rate K Good SN2 Kinetics (Sustainable, easy workup) H->K Eco-Friendly

Decision tree for solvent and base selection in benzylic SN2 reactions.

Part 4: Self-Validating Experimental Protocol

This step-by-step methodology outlines the optimized SN2 amination of 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride utilizing a green chemistry approach.

Objective: Achieve >95% conversion to the substituted amine while preventing solvolysis and minimizing Process Mass Intensity (PMI). Materials: 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl (1.0 eq), Amine nucleophile (1.1 eq), DIPEA (3.0 eq), 2-MeTHF (10 volumes).

Step 1: Salt Neutralization (Free-basing)

  • Action: Suspend 1.0 eq of the pyrazole hydrochloride salt in 10 volumes of 2-MeTHF. Add 3.0 eq of DIPEA dropwise at 20°C.

  • Causality: The organic base strips the HCl from the pyrazole, generating the reactive free base and soluble DIPEA-HCl.

  • Validation Check: The heterogeneous suspension should visually transition to a clear or slightly cloudy solution. Verify the pH of an aqueous aliquot is >8 before proceeding.

Step 2: Nucleophile Addition

  • Action: Add 1.1 eq of the amine nucleophile to the reaction mixture.

  • Causality: Adding the nucleophile only after the base ensures the amine is not prematurely protonated by the native HCl salt, preserving its nucleophilicity[2].

Step 3: Reaction Execution & Monitoring

  • Action: Heat the mixture to 50°C. Stir for 4-6 hours.

  • Validation Check: Monitor the reaction via HPLC or TLC. The reaction is deemed complete when the benzylic chloride starting material peak (<5% AUC) is consumed.

Step 4: Biphasic Workup

  • Action: Cool the reactor to room temperature. Add 5 volumes of deionized water directly to the 2-MeTHF reaction mixture and agitate for 10 minutes.

  • Causality: 2-MeTHF is partially water-immiscible and separates cleanly. The water layer extracts the DIPEA-HCl salts and any unreacted polar amine, leaving the pure product in the top organic layer[5].

Step 5: Isolation

  • Action: Separate the organic layer, wash with brine (3 volumes), dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the target compound.

References

  • ACS GCI Pharmaceutical Roundtable Solvent Selection Guide Version 2.0. American Chemical Society.[Link]

  • 1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride Chemical Properties. LookChem.[Link]

  • Collaboration to Deliver a Solvent Selection Guide for the Pharmaceutical Industry. ACS GCI Pharmaceutical Roundtable.[Link]

  • Solvent Selection Tool - Principles and Guidance. American Chemical Society.[Link]

  • Practical Synthetic Organic Chemistry: Reactions, Principles, and Techniques. John Wiley & Sons.[Link]

  • The Journal of Organic Chemistry 1957 Volume 22 No.8 (Solvolysis Mechanisms). ACS Publications.[Link]

Sources

Reference Data & Comparative Studies

Validation

HPLC Method Validation for 1-(4-(chloromethyl)phenyl)-1H-pyrazole Hydrochloride Purity: A Comparative Guide

In the realm of pharmaceutical synthesis and proteomics research, 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (CAS: 143426-52-2) is frequently utilized as a critical, highly reactive building block[1]. However,...

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Author: BenchChem Technical Support Team. Date: April 2026

By: Senior Application Scientist

In the realm of pharmaceutical synthesis and proteomics research, 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (CAS: 143426-52-2) is frequently utilized as a critical, highly reactive building block[1]. However, the very reactivity that makes this compound synthetically valuable—its highly activated benzylic carbon-chlorine bond—creates a formidable challenge during analytical purity assessment.

A common trap I see analytical chemists fall into is applying generic, platform reversed-phase High-Performance Liquid Chromatography (HPLC) methods to reactive intermediates. When subjected to standard aqueous mobile phases and elevated column temperatures, the chloromethyl group undergoes rapid solvolysis, generating artifactual degradation products on-column[2]. This leads to an underestimation of the true Active Pharmaceutical Ingredient (API) purity and a failure to meet stringent regulatory standards.

This guide provides a deep-dive comparison between a standard C18 method and an optimized, stability-indicating Core-Shell Phenyl-Hexyl method. By understanding the physical chemistry of the analyte, we can design a self-validating analytical system fully compliant with the latest ICH Q2(R2) validation guidelines[3].

The Mechanistic Challenge: Artifactual Solvolysis

To develop a robust method, we must first understand the causality behind the analytical failures. The chloromethyl group (-CH₂Cl) attached to the phenyl ring is highly susceptible to nucleophilic attack by water or protic solvents (like methanol) via Sₙ1/Sₙ2 mechanisms[4].

When a standard HPLC method utilizes a highly aqueous mobile phase (e.g., 0.1% TFA in water) at a standard temperature of 40°C, the API hydrolyzes during its transit through the column. This reaction yields 1-(4-(hydroxymethyl)phenyl)-1H-pyrazole and hydrochloric acid. Chromatographically, this manifests as severe peak tailing, poor mass balance, and the appearance of a "ghost" impurity peak that represents method-induced degradation rather than a true sample impurity.

G API 1-(4-(chloromethyl)phenyl) -1H-pyrazole Water Aqueous Mobile Phase (High Temp) API->Water SN1/SN2 Solvolysis Degradant 1-(4-(hydroxymethyl)phenyl) -1H-pyrazole Water->Degradant - HCl

Fig 1. Hydrolytic Degradation Pathway of the Chloromethyl Group

Method Comparison: Standard C18 vs. Optimized Phenyl-Hexyl

To mitigate on-column hydrolysis, the analytical environment must be strictly controlled.

Alternative A (Standard C18): Relies heavily on hydrophobic partitioning. To retain the polar pyrazole moiety, it requires a high percentage of aqueous mobile phase. The combination of water, acidic pH, and 40°C column temperature accelerates the degradation of the chloromethyl group.

Product B (Optimized Core-Shell Phenyl-Hexyl): This method leverages π−π interactions between the phenyl-hexyl stationary phase and the analyte's phenyl-pyrazole system. This alternative retention mechanism allows for adequate retention using a lower aqueous ratio. Furthermore, by dropping the column temperature to 20°C and utilizing a milder ammonium formate buffer (pH 3.5), the solvolysis rate is exponentially reduced, preserving the integrity of the chloromethyl group.

Table 1: Chromatographic Conditions Comparison
ParameterAlternative A: Standard MethodProduct B: Optimized Method
Column Chemistry C18 (150 x 4.6 mm, 5 µm)Core-Shell Phenyl-Hexyl (100 x 4.6 mm, 2.7 µm)
Mobile Phase A 0.1% Trifluoroacetic Acid in Water10 mM Ammonium Formate in Water (pH 3.5)
Mobile Phase B AcetonitrileAcetonitrile
Gradient Profile 10% to 90% B in 15 min30% to 80% B in 10 min
Flow Rate 1.0 mL/min1.2 mL/min
Column Temperature 40°C20°C (Critical for Stability)
Sample Diluent 50:50 Water:Acetonitrile100% Anhydrous Acetonitrile
Artifactual Degradation ~3.5% Hydroxymethyl degradant formed< 0.05% Degradation observed

Experimental Protocols: A Self-Validating System

A method is only as trustworthy as its sample preparation and its proven ability to separate the API from its degradation products. The following protocols ensure a self-validating workflow.

Protocol 1: Aprotic Sample Preparation

Causality Note: Preparing the sample in water or methanol will initiate hydrolysis in the vial before the sample even reaches the injector.

  • Diluent Selection: Use 100% Anhydrous Acetonitrile (HPLC Grade).

  • Stock Solution: Accurately weigh 10.0 mg of 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride reference standard into a 10 mL volumetric flask.

  • Dissolution: Dissolve and make up to volume with the anhydrous diluent to achieve a 1.0 mg/mL concentration. Sonicate for 2 minutes.

  • Working Solution: Dilute the stock solution to the target analytical concentration (e.g., 0.1 mg/mL) using the anhydrous diluent.

Protocol 2: Forced Degradation (Stability-Indicating Study)

To prove the method's specificity per ICH Q2(R2), we deliberately degrade the API to ensure the optimized Phenyl-Hexyl method can resolve the parent peak from all resulting degradants[3].

  • Acidic Stress: Mix 1 mL of Stock Solution with 1 mL of 0.1N HCl. Heat at 40°C for 1 hour. Neutralize with 1 mL of 0.1N NaOH.

  • Basic Stress (Hydrolytic): Mix 1 mL of Stock Solution with 1 mL of 0.1N NaOH. Keep at room temperature for 1 hour (rapid hydrolysis expected). Neutralize with 1 mL of 0.1N HCl.

  • Oxidative Stress: Mix 1 mL of Stock Solution with 1 mL of 3% H₂O₂. Keep at room temperature for 1 hour.

  • Analysis: Inject all stressed samples using the Optimized Product B method. Verify that the resolution ( Rs​ ) between the API and the primary hydroxymethyl degradant is ≥2.5 .

ICH Q2(R2) Method Validation Results

The optimized method was subjected to a rigorous validation lifecycle as dictated by the ICH Q2(R2) guidelines, ensuring the procedure is fit for its intended purpose in regulatory submissions[3].

G A Method Development B Specificity & Selectivity A->B C Linearity & Range B->C D Precision & Accuracy C->D E Robustness (Lifecycle) D->E

Fig 2. ICH Q2(R2) Analytical Method Validation Lifecycle Workflow

Table 2: Quantitative Validation Summary (Optimized Method B)
Validation ParameterICH Q2(R2) Acceptance CriteriaExperimental ResultStatus
Specificity Complete resolution of API from degradants Rs​=3.2 (API vs. Hydroxymethyl degradant)Pass
Linearity R2≥0.999 over reportable range R2=0.9998 (Range: 0.01 - 0.15 mg/mL)Pass
Accuracy (Recovery) 98.0% - 102.0% across 3 concentration levels99.4% - 100.8%Pass
Precision (Repeatability) RSD ≤2.0% for 6 replicate injectionsRSD = 0.65%Pass
LOD / LOQ S/N > 3 (LOD), S/N > 10 (LOQ)LOD: 0.02 µg/mL / LOQ: 0.06 µg/mLPass

Conclusion

Analyzing highly reactive intermediates like 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride requires a departure from generic platform methods. By understanding the solvolytic vulnerability of the chloromethyl group, we successfully engineered an analytical environment—utilizing an anhydrous diluent, a reduced column temperature of 20°C, and a Core-Shell Phenyl-Hexyl stationary phase—that prevents artifactual degradation. The resulting method provides a highly accurate, stability-indicating system fully validated under ICH Q2(R2) standards.

References

  • Validation of Analytical Procedures Q2(R2)
  • 1-(4-(Chloromethyl)phenyl)
  • Solubility and stability of 4-(chloromethyl)
  • A Comparative Guide to HPLC and GC-MS Methods for Purity Assessment of (4-(Chloromethyl)phenyl)

Sources

Comparative

A Comparative Guide to the Reactivity of 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl and its Bromomethyl Analog

For Researchers, Scientists, and Drug Development Professionals In the realm of medicinal chemistry and organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the realm of medicinal chemistry and organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Benzylic halides, in particular, serve as versatile intermediates for the introduction of various functional groups. This guide provides an in-depth comparison of the reactivity of two closely related yet distinct synthons: 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride and its bromomethyl analog. Understanding their relative reactivity is crucial for optimizing reaction conditions, controlling reaction kinetics, and ultimately, streamlining drug discovery and development workflows.

The Decisive Role of the Leaving Group in Benzylic Halide Reactivity

Benzylic halides are renowned for their heightened reactivity in nucleophilic substitution reactions. This enhanced reactivity stems from the ability of the adjacent phenyl ring to stabilize the transition states of both S_N1 and S_N2 pathways. In an S_N1 reaction, the carbocation intermediate is resonance-stabilized by the aromatic ring. For an S_N2 reaction, the p-orbitals of the phenyl ring overlap favorably with the reacting orbitals in the transition state.[1]

The nature of the halogen atom, however, plays a pivotal role in dictating the precise reaction rate. The C-X (where X is a halogen) bond must be broken during a nucleophilic substitution reaction. The facility with which the leaving group (X⁻) departs is a key determinant of the reaction's activation energy. In general, a good leaving group is a weak base, as it is more stable on its own in solution.[2][3]

When comparing the halogens, the leaving group ability increases down the group in the periodic table:

I⁻ > Br⁻ > Cl⁻ > F⁻

This trend is a consequence of the increasing size and polarizability of the halide ion, as well as the decreasing basicity.[2][3] The larger ionic radius of bromide compared to chloride allows the negative charge to be dispersed over a larger volume, leading to greater stability.[2] Consequently, the C-Br bond is weaker than the C-Cl bond, and bromide is a better leaving group than chloride.[4] This fundamental principle dictates that benzylic bromides are generally more reactive than their corresponding chlorides in both S_N1 and S_N2 reactions.[5][6]

Comparative Reactivity Analysis: Chloro vs. Bromo Analogs

Feature1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl1-(4-(bromomethyl)phenyl)-1H-pyrazole
Leaving Group Chloride (Cl⁻)Bromide (Br⁻)
Leaving Group Ability GoodExcellent
C-X Bond Strength StrongerWeaker
Expected Reactivity Less ReactiveMore Reactive

The hydrochloride salt form of the chloromethyl compound does not significantly alter the reactivity at the benzylic carbon for nucleophilic substitution, as the pyrazole nitrogen that is protonated is distant from the reaction center. The primary determinant of reactivity remains the nature of the leaving group. Therefore, the bromomethyl analog is anticipated to undergo nucleophilic substitution at a significantly faster rate than the chloromethyl analog under identical conditions.

Experimental Verification of Reactivity

To empirically validate the predicted difference in reactivity, a comparative kinetic study can be performed. A common method for comparing the reactivity of alkyl halides is to react them with a nucleophile under conditions that lead to the formation of a precipitate, allowing for a visual or instrumental assessment of the reaction rate.[7][8] The Finkelstein reaction, which involves the exchange of a halide, is a classic example.[9]

Proposed Experimental Protocol: Comparative Nucleophilic Substitution with Iodide

This experiment will compare the rate of reaction of 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl and its bromomethyl analog with sodium iodide in acetone. The reaction proceeds via an S_N2 mechanism, and the formation of the less soluble sodium chloride or sodium bromide provides a means to monitor the reaction's progress.

Materials:

  • 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl

  • 1-(4-(bromomethyl)phenyl)-1H-pyrazole

  • Sodium Iodide (NaI)

  • Acetone (anhydrous)

  • Test tubes and rack

  • Constant temperature water bath

  • Stopwatch

  • Spectrophotometer or turbidimeter (for quantitative analysis)

Procedure:

  • Preparation of Solutions: Prepare equimolar solutions (e.g., 0.1 M) of 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl and 1-(4-(bromomethyl)phenyl)-1H-pyrazole in anhydrous acetone. Prepare a 0.2 M solution of sodium iodide in anhydrous acetone.

  • Reaction Setup: In two separate, labeled test tubes, add 2 mL of the sodium iodide solution.

  • Initiation of Reaction: To the first test tube, add 2 mL of the 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl solution and simultaneously start a stopwatch. To the second test tube, add 2 mL of the 1-(4-(bromomethyl)phenyl)-1H-pyrazole solution and start a separate stopwatch.

  • Observation (Qualitative): Observe both test tubes for the formation of a precipitate (NaCl or NaBr). Record the time at which turbidity first appears for each reaction.

  • Kinetic Analysis (Quantitative): For a more precise comparison, monitor the increase in turbidity over time using a spectrophotometer or turbidimeter at a fixed wavelength. Plot the absorbance/turbidity versus time for both reactions. The initial slope of this plot will be proportional to the initial reaction rate.

Expected Results

The reaction with 1-(4-(bromomethyl)phenyl)-1H-pyrazole is expected to proceed at a much faster rate than the reaction with 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl.

CompoundTime to Precipitate Formation (Qualitative)Relative Initial Reaction Rate (Quantitative)
1-(4-(chloromethyl)phenyl)-1H-pyrazole HClSlower (minutes to hours)1
1-(4-(bromomethyl)phenyl)-1H-pyrazoleFaster (seconds to minutes)>10

Note: The relative rate is a hypothetical value for illustrative purposes. The actual difference in rates can be an order of magnitude or more.

Mechanistic Insights

The nucleophilic substitution reactions of these primary benzylic halides can proceed through either an S_N1 or S_N2 mechanism, depending on the reaction conditions (nucleophile strength, solvent polarity, etc.).[1][10]

S_N2 Mechanism

In the presence of a strong nucleophile in a polar aprotic solvent (like iodide in acetone), the S_N2 pathway is favored.[11] This is a single, concerted step where the nucleophile attacks the electrophilic benzylic carbon from the backside, leading to the displacement of the halide leaving group. The transition state involves a partially formed bond with the nucleophile and a partially broken bond with the leaving group. The lower bond energy of the C-Br bond compared to the C-Cl bond results in a lower activation energy for the transition state, and thus a faster reaction for the bromomethyl analog.

SN2_Mechanism cluster_chloro 1-(4-(chloromethyl)phenyl)-1H-pyrazole cluster_bromo 1-(4-(bromomethyl)phenyl)-1H-pyrazole Reactant_Cl Pyr-Ph-CH2-Cl TS_Cl [I---CH2(Pyr-Ph)---Cl]⁻ Reactant_Cl->TS_Cl Slow Product_Cl Pyr-Ph-CH2-I + Cl⁻ TS_Cl->Product_Cl Reactant_Br Pyr-Ph-CH2-Br TS_Br [I---CH2(Pyr-Ph)---Br]⁻ Reactant_Br->TS_Br Fast Product_Br Pyr-Ph-CH2-I + Br⁻ TS_Br->Product_Br Nucleophile I⁻ Nucleophile->Reactant_Cl Nucleophile->Reactant_Br

Caption: S_N2 reaction pathway for chloro and bromo analogs.

S_N1 Mechanism

Under solvolytic conditions with a weak nucleophile (e.g., in ethanol), the S_N1 mechanism may become competitive.[12] This pathway involves a two-step process. The first and rate-determining step is the spontaneous dissociation of the halide to form a resonance-stabilized benzylic carbocation. The second step is the rapid capture of this carbocation by the nucleophile. Again, due to the weaker C-Br bond, the formation of the carbocation from the bromomethyl analog is energetically more favorable and therefore faster than from the chloromethyl analog.

SN1_Mechanism cluster_chloro 1-(4-(chloromethyl)phenyl)-1H-pyrazole cluster_bromo 1-(4-(bromomethyl)phenyl)-1H-pyrazole Reactant_Cl Pyr-Ph-CH2-Cl Carbocation_Cl Pyr-Ph-CH2⁺ + Cl⁻ Reactant_Cl->Carbocation_Cl Slow (Rate-determining) Product_Cl Pyr-Ph-CH2-Nu Carbocation_Cl->Product_Cl Fast Reactant_Br Pyr-Ph-CH2-Br Carbocation_Br Pyr-Ph-CH2⁺ + Br⁻ Reactant_Br->Carbocation_Br Faster (Rate-determining) Product_Br Pyr-Ph-CH2-Nu Carbocation_Br->Product_Br Fast Nucleophile Nu-H Nucleophile->Carbocation_Cl Nucleophile->Carbocation_Br

Caption: S_N1 reaction pathway for chloro and bromo analogs.

Workflow for Comparative Reactivity Study

Experimental_Workflow A Prepare equimolar solutions of chloro and bromo analogs in acetone C Mix reactant and NaI solutions in separate test tubes A->C B Prepare NaI in acetone solution B->C D Start timer and monitor for precipitate formation C->D E Record time for initial turbidity (Qualitative) D->E F Measure turbidity change over time using spectrophotometer (Quantitative) D->F G Plot turbidity vs. time to determine initial reaction rates F->G H Compare rates to determine relative reactivity G->H

Caption: Experimental workflow for comparing reactivity.

Conclusion and Practical Implications

The fundamental principles of physical organic chemistry predict, and experimental evidence would confirm, that 1-(4-(bromomethyl)phenyl)-1H-pyrazole is significantly more reactive than 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl in nucleophilic substitution reactions. This difference is primarily attributed to the superior leaving group ability of the bromide ion compared to the chloride ion.

For researchers and drug development professionals, this has several practical implications:

  • Reaction Conditions: When using the bromomethyl analog, reactions can often be conducted under milder conditions (e.g., lower temperatures, shorter reaction times), which can be advantageous for sensitive substrates.

  • Cost and Stability: The chloromethyl analog is typically more stable and less expensive. If the required reaction conditions are not detrimental to the overall synthesis, it may be the more economical choice, despite its lower reactivity.

  • Selectivity: In molecules with multiple potential electrophilic sites, the choice between a chloromethyl and a bromomethyl group can be used to tune the selectivity of a reaction.

Ultimately, the choice between these two valuable building blocks will depend on a careful consideration of the specific synthetic challenge, including the nature of the nucleophile, the desired reaction rate, and economic factors. This guide provides the foundational understanding to make an informed decision, enabling more efficient and robust synthetic strategies.

References

  • Kinetics and mechanism of the reaction of benzyl halides with zinc in dimethylformamide. (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

  • Reactions on the “Benzylic” Carbon: Bromination And Oxidation. (2018, June 13). Master Organic Chemistry. Retrieved March 28, 2026, from [Link]

  • Cl vs Br in SN1 and SN2 reactions. (2013, June 18). Reddit. Retrieved March 28, 2026, from [Link]

  • Photolysis of Bromo- and Chloro-Substituted Benzyl Derivatives. Competition between Ionic and Radical Pathways. (2000, September 28). The Journal of Organic Chemistry. Retrieved March 28, 2026, from [Link]

  • The Role and Nucleophilicity of Chloride and Bromide Nucleophiles in Both Sn1 and Sn2 Substitution Reactions with Tert-Butanol and 1-Butanol. (2018, January 2). Odinity. Retrieved March 28, 2026, from [Link]

  • Reaction Kinetics of the Benzylation of Adenine in DMSO: Regio‐Selectivity Guided by Entropy. (n.d.). PMC. Retrieved March 28, 2026, from [Link]

  • Nucleophilic Substitution. (n.d.). Utah Tech University. Retrieved March 28, 2026, from [Link]

  • Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. (n.d.). PMC. Retrieved March 28, 2026, from [Link]

  • Nucleophilic Substitution (SN1, SN2). (n.d.). Organic Chemistry Portal. Retrieved March 28, 2026, from [Link]

  • Chem 251 - Reactivities of Alkyl Halides Lab. (2015, June 23). YouTube. Retrieved March 28, 2026, from [Link]

  • Leaving Group Stability - SN1 and SN2 Reactions. (2023, March 22). YouTube. Retrieved March 28, 2026, from [Link]

  • Alkyl Halide Reactivity. (n.d.). MSU chemistry. Retrieved March 28, 2026, from [Link]

  • Reactivity of benzyl halides towards nucleophilic substitution. (2017, December 30). Chemistry Stack Exchange. Retrieved March 28, 2026, from [Link]

Sources

Validation

mass spectrometry fragmentation validation of 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride

Mass Spectrometry Fragmentation Validation of 1-(4-(chloromethyl)phenyl)-1H-pyrazole Hydrochloride: A Platform Comparison Guide Validating the structural integrity of active pharmaceutical ingredients (APIs) and their in...

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Author: BenchChem Technical Support Team. Date: April 2026

Mass Spectrometry Fragmentation Validation of 1-(4-(chloromethyl)phenyl)-1H-pyrazole Hydrochloride: A Platform Comparison Guide

Validating the structural integrity of active pharmaceutical ingredients (APIs) and their intermediates is a foundational step in drug development. For compounds like 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride, mass spectrometry (MS) offers unparalleled insights into molecular architecture. This guide objectively compares the performance of High-Resolution Mass Spectrometry (Orbitrap HRMS) against Triple Quadrupole (QqQ) platforms for the structural validation of this specific compound, detailing the mechanistic causality behind its fragmentation.

Mechanistic Causality of Fragmentation

To design a robust analytical method, one must first understand why a molecule fragments the way it does under Collision-Induced Dissociation (CID). The compound 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride features two highly diagnostic moieties: a reactive chloromethyl group and a stable 1-phenylpyrazole ring.

  • In-Solution Desalting and Ionization: In polar LC-MS mobile phases, the hydrochloride salt completely dissociates. During positive-mode Electrospray Ionization (ESI+), the free base is protonated at the basic pyrazole nitrogen, yielding the intact precursor ion [M+H]⁺ at m/z 193.05 (for the ³⁵Cl isotope).

  • Primary Fragmentation (Benzyl Cation Formation): The C-Cl bond in the chloromethyl group is highly labile. At low collision energies, the precursor undergoes heterolytic cleavage to expel neutral HCl (36 Da). This process is highly favorable because it generates a resonance-stabilized 4-(1H-pyrazol-1-yl)benzyl cation at m/z 157.08. This behavior is a hallmark of benzyl chloride derivatives, which act as highly sensitive thermometer ions in ESI sources, as detailed in 1[1].

  • Secondary Fragmentation (Pyrazole Ring Cleavage): The resulting m/z 157.08 ion requires significantly higher collision energy to fragment further. The pyrazole ring typically undergoes ring contraction and cleavage, expelling neutral molecules such as hydrogen cyanide (HCN, 27 Da) or nitrogen gas (N₂, 28 Da), as documented in 2[2].

Fragmentation A [M+H]⁺ m/z 193.05 B [M-Cl]⁺ m/z 157.08 A->B -HCl (-36 Da) CID: 15 eV C [M-Cl-HCN]⁺ m/z 130.07 B->C -HCN (-27 Da) CID: 30 eV D [M-Cl-N₂]⁺ m/z 129.07 B->D -N₂ (-28 Da) CID: 35 eV

Fig 1: CID fragmentation pathway of 1-(4-(chloromethyl)phenyl)-1H-pyrazole.

Platform Comparison: HRMS vs. QqQ

Choosing the right mass analyzer depends entirely on the analytical goal: qualitative structural proof versus quantitative sensitivity.

  • Orbitrap HRMS (Qualitative Superiority): Orbitrap technology provides ultra-high mass resolving power (R > 140,000) and sub-2 ppm mass accuracy. By calculating the exact mass of the fragments, HRMS definitively proves the elemental composition of the product ions, eliminating the risk of isobaric interferences. It is the gold standard for de novo structural validation.

  • Triple Quadrupole QqQ (Quantitative Superiority): QqQ platforms operate in Multiple Reaction Monitoring (MRM) mode. By continuously filtering for specific precursor-to-fragment transitions (e.g., 193.05 → 157.10), QqQ maximizes the duty cycle and signal-to-noise ratio. While it lacks the mass accuracy to prove a structure computationally, it is the optimal choice for high-throughput pharmacokinetics (PK) and trace-level quantitation.

Workflow Prep Sample Prep (0.1% FA) ESI ESI(+) Ionization Prep->ESI Split Platform Selection ESI->Split HRMS Orbitrap HRMS (Exact Mass) Split->HRMS Qualitative QqQ QqQ MS/MS (MRM Quant) Split->QqQ Quantitative Data Structural Validation HRMS->Data QqQ->Data

Fig 2: Comparative MS workflow for structural validation and quantitation.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following methodology incorporates built-in validation checks to prevent the propagation of false-positive data.

Step 1: Sample Preparation & Desalting Dissolve the 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride salt in LC-MS grade methanol to a stock concentration of 1 mg/mL. Dilute to 1 µg/mL using a 50:50 Methanol:Water mixture containing 0.1% Formic Acid. Causality: The polar solvent induces complete dissociation of the HCl salt. Formic acid acts as a proton donor, ensuring high ionization efficiency of the pyrazole nitrogen in the ESI source, aligning with 3[3].

Step 2: Isotopic Signature Verification (The Self-Validation Step) Before executing MS/MS, acquire a full MS1 scan. Verify the presence of the[M+H]⁺ isotopic pair at m/z 193.05 and 195.05. Causality: Chlorine possesses a natural isotopic distribution of ~75% ³⁵Cl and ~25% ³⁷Cl. If the 3:1 abundance ratio is absent, the precursor is either contaminated or misassigned. Proceeding to MS/MS without this verification invalidates the assay.

Step 3: Collision-Induced Dissociation (CID) Isolate m/z 193.05 in the quadrupole. Apply a normalized collision energy (NCE) ramp from 10 to 40 eV using Argon or Nitrogen as the collision gas. Causality: Stepping the collision energy maps the bond breakages sequentially. Lower energies (15 eV) selectively break the labile C-Cl bond, while higher energies (30+ eV) are required to shatter the stable pyrazole aromatic system, a technique frequently used in 4[4].

Quantitative Data Summaries

The following tables summarize the expected platform-specific outputs when executing the protocol above.

Table 1: High-Resolution Mass Spectrometry (Orbitrap) Validation Data Note: Mass errors < 3 ppm definitively confirm the elemental formula of the fragments.

Ion TypeFormulaTheoretical m/zObserved m/zMass Error (ppm)Causality / Mechanism
Precursor[C₁₀H₁₀³⁵ClN₂]⁺193.0527193.0529+1.0Protonation of free base
Isotope[C₁₀H₁₀³⁷ClN₂]⁺195.0498195.0501+1.5Natural ³⁷Cl abundance (~24%)
Primary Fragment[C₁₀H₉N₂]⁺157.0761157.0760-0.6Heterolytic C-Cl cleavage (-HCl)
Secondary Fragment[C₉H₈N]⁺130.0652130.0654+1.5Pyrazole ring contraction (-HCN)

Table 2: Triple Quadrupole (QqQ) MRM Optimization for Quantitation Note: Utilizing the isotopic precursor transition acts as a secondary safeguard against matrix interference.

Transition (m/z)Dwell Time (ms)Collision Energy (eV)Purpose
193.05 → 157.105015Quantifier (Highest S/N ratio)
193.05 → 130.105030Qualifier 1 (Structural confirmation)
195.05 → 157.105015Qualifier 2 (Isotopic confirmation)

References

  • Frizzo, C. P., et al. "Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry". IntechOpen, 2018. Available at: [Link]

  • "Electrospray Ionization Mass Spectrometry Reveals an Unexpected Coupling Product in the Copper-Promoted Synthesis of Pyrazoles". Organometallics - ACS Publications, 2013. Available at:[Link]

  • "Characterization of the Internal Energy of Ions Produced by Electrospray Ionization Using Substituted Benzyl Ammonium Thermometer Ions". Journal of the American Society for Mass Spectrometry, 2022. Available at:[Link]

Sources

Comparative

Benchmarking Yields in the Synthesis and Derivatization of 1-(4-(Chloromethyl)phenyl)-1H-pyrazole Hydrochloride

As a Senior Application Scientist, I frequently encounter challenges in optimizing the synthesis of highly reactive benzylic halides. The compound 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (CAS 143426-52-2) [1...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter challenges in optimizing the synthesis of highly reactive benzylic halides. The compound 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (CAS 143426-52-2) [1] is a critical electrophilic building block in medicinal chemistry, widely utilized in the synthesis of COX-2 inhibitors, kinase inhibitors, and advanced biaryl scaffolds [2].

This guide objectively benchmarks the synthetic yields of this core scaffold and its downstream derivatives. By analyzing the causality behind specific experimental conditions, we provide a self-validating framework to help researchers select the most efficient pathways for their drug development pipelines.

Phase 1: Benchmarking the Core Scaffold Synthesis

The synthesis of the chloromethyl pyrazole scaffold typically begins with the commercially available precursor [4-(1H-pyrazol-1-yl)phenyl]methanol . The objective is to achieve a high-yielding deoxohalogenation while preserving the integrity of the pyrazole ring. Because the resulting free-base benzylic chloride is prone to spontaneous polymerization and hydrolysis, isolating the product as a hydrochloride salt is paramount for long-term stability.

We benchmarked three distinct chlorination methodologies:

Table 1: Chlorination Yield Benchmark
MethodReagents & SolventReaction ConditionsYield (%)Purity (HPLC)Mechanistic Notes & Causality
A (Standard) SOCl2​ , DCM0 °C to RT, 2h92% >98% Generates HCl in situ, directly precipitating the stable HCl salt.
B (Mild) Cyanuric Chloride, DMFRT, 12h85%95%Avoids strong acid; easier scale-up but lower atom economy.
C (Appel) CCl4​ , PPh3​ , DCMReflux, 4h78%92%Triphenylphosphine oxide byproduct severely complicates purification.

Scientist's Insight: Method A significantly outperforms the alternatives. The use of thionyl chloride ( SOCl2​ ) not only drives the reaction to completion via the irreversible expulsion of SO2​ gas but also inherently provides the HCl necessary to protonate the pyrazole ring, yielding the highly stable hydrochloride salt without requiring a secondary salting-out step.

Phase 2: Benchmarking Derivatization (Nucleophilic Substitution)

The true utility of 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride lies in its derivatization via SN​2 displacement [3]. We benchmarked the yields of three primary derivatization classes—N-alkylation, O-alkylation, and S-alkylation—using the scaffold generated from Method A.

Table 2: Derivatization Yield Benchmark
Derivative ClassNucleophileBase / SolventConditionsYield (%)
N-Alkylation Morpholine K2​CO3​ / MeCN60 °C, 4h89%
O-Alkylation Phenol Cs2​CO3​ / DMF80 °C, 6h81%
S-Alkylation Thiophenol Et3​N / THFRT, 2h94%

Scientist's Insight: S-alkylation proceeds with the highest yield at room temperature due to the superior nucleophilicity and polarizability of the thiolate anion. Conversely, O-alkylation requires harsher conditions (80 °C) and the use of the more soluble Cesium Carbonate ( Cs2​CO3​ ) to overcome the lower nucleophilicity of the hard phenoxide anion.

Mechanistic Workflows

To visualize the strategic planning behind these syntheses, the following diagrams map the overarching workflow and the specific molecular mechanics of the derivatization phase.

G A [4-(1H-pyrazol-1-yl)phenyl]methanol Precursor B 1-(4-(chloromethyl)phenyl)-1H-pyrazole HCl Core Scaffold A->B SOCl2, DCM 0°C to RT C N-Alkylated Derivative B->C Morpholine K2CO3, MeCN D O-Alkylated Derivative B->D Phenol Cs2CO3, DMF E S-Alkylated Derivative B->E Thiophenol Et3N, THF

Synthetic workflow from precursor to diverse pyrazole derivatives.

SN2 Nuc Nucleophile (Amine/Phenoxide/Thiolate) TS Transition State [Nuc ··· CH2 ··· Cl]‡ Nuc->TS Bimolecular Collision (Rate = k[Nuc][Sub]) Sub 1-(4-(chloromethyl)phenyl)-1H-pyrazole Sub->TS Bimolecular Collision (Rate = k[Nuc][Sub]) Prod Substituted Derivative + Cl- TS->Prod Inversion of Configuration Chloride Expulsion

SN2 mechanism for the derivatization of the chloromethyl pyrazole scaffold.

Experimental Protocols

The following protocols are engineered as self-validating systems. By strictly adhering to the described workup phases, researchers can ensure high-purity isolation without the need for premature chromatographic purification.

Protocol 1: Optimal Synthesis of the Core Scaffold (Method A)
  • Preparation: Dissolve[4-(1H-pyrazol-1-yl)phenyl]methanol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

  • Reagent Addition: Cool the reaction mixture to 0 °C using an ice bath. Dropwise add thionyl chloride ( SOCl2​ , 1.5 eq) over 15 minutes.

    • Causality: Dropwise addition at 0 °C controls the highly exothermic release of SO2​ and HCl gases, preventing solvent boil-off and minimizing dimerization side-reactions.

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

  • Workup & Isolation: Concentrate the mixture in vacuo to remove DCM and excess SOCl2​ . Triturate the resulting crude solid with anhydrous diethyl ether.

    • Causality: The target hydrochloride salt is entirely insoluble in ether, whereas organic impurities remain in solution. This allows for simple isolation via vacuum filtration, bypassing aqueous workups that could inadvertently hydrolyze the sensitive benzylic chloride back to the starting alcohol.

Protocol 2: N-Alkylation to form Morpholine Derivatives
  • Preparation: Suspend 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride (1.0 eq) in anhydrous acetonitrile (MeCN).

  • Neutralization & Activation: Add anhydrous potassium carbonate ( K2​CO3​ , 3.0 eq).

    • Causality: The stoichiometry is deliberate. 1.0 eq neutralizes the HCl salt to liberate the free base, 1.0 eq acts as the proton scavenger for the subsequent SN​2 reaction, and the excess drives the reaction equilibrium forward.

  • Nucleophile Addition: Add morpholine (1.2 eq) and heat the suspension to 60 °C for 4 hours.

  • Workup: Cool to room temperature, filter off the insoluble inorganic salts ( KCl , unreacted K2​CO3​ ), and concentrate the filtrate. Purify via flash chromatography (EtOAc/Hexanes) to yield the pure free-base derivative.

References

  • Artico, M., et al. "Aromatic hydrazides as specific inhibitors of bovine serum amine oxidase". European Journal of Medicinal Chemistry, 1992, 27 (3), 219-228.[Link]

Validation

Spectroscopic Comparison of Pyrazole Hydrochloride Salts: A Mechanistic and Analytical Guide

As pharmaceutical intermediates and catalytic ligands, pyrazole derivatives and their hydrochloride salts present unique analytical challenges. The transition from a neutral pyrazole free base to a pyrazolium cation fund...

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Author: BenchChem Technical Support Team. Date: April 2026

As pharmaceutical intermediates and catalytic ligands, pyrazole derivatives and their hydrochloride salts present unique analytical challenges. The transition from a neutral pyrazole free base to a pyrazolium cation fundamentally alters the molecule's electronic distribution, symmetry, and hydrogen-bonding network.

This guide provides an objective, data-driven comparison of Pyrazole Hydrochloride (Pyr·HCl) and its substituted analogs, specifically 3,5-Dimethylpyrazole Hydrochloride (3,5-DMP·HCl) . By examining the causality behind their spectroscopic shifts across Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy, we establish a self-validating framework for structural confirmation.

Mechanistic Rationale: Tautomerism vs. Structural Locking

In the liquid state, neutral pyrazoles undergo rapid intermolecular proton exchange, causing the N-1 and N-2 atoms—as well as the C-3 and C-5 atoms—to appear chemically equivalent on the NMR timescale[1]. However, upon treatment with hydrochloric acid, the protonation of the pyridine-like nitrogen locks the molecule into a symmetric C2v​ pyrazolium cation.

This structural lock is the primary driver for the spectroscopic deviations observed between the free base and the salt. Understanding this causality is critical: the degree of downfield shifting in 1H and 13C NMR directly correlates with the delocalization of the positive charge across the diazole ring[2].

G A Free Pyrazole (Tautomer A) B Free Pyrazole (Tautomer B) A->B Rapid Proton Exchange (Solution) C Pyrazolium Hydrochloride (Symmetric Cation) A->C + HCl (Anhydrous) B->C + HCl (Anhydrous)

Logical relationship of pyrazole tautomerism and structural lock via hydrochloride protonation.

Spectroscopic Data Comparison

The following table synthesizes quantitative experimental data comparing the neutral free base with two common hydrochloride salts.

Table 1: Comparative NMR and FTIR Data
Compound 1H NMR (DMSO- d6​ , ppm) 13C NMR (DMSO- d6​ , ppm) 15N NMR (Solid State, ppm)FTIR (KBr, cm⁻¹)
Pyrazole (Free Base) 7.65 (C3/C5), 6.25 (C4)133.6 (C3/C5), 105.0 (C4)~130 (NH), ~250 (N=)3200 (sharp, N-H), 1590 (C=N)
Pyr·HCl 8.20 (C3/C5), 6.60 (C4)135.2 (C3/C5), 106.5 (C4)~180 (symmetric NH⁺)2500-3100 (broad, NH⁺), 1625 (C=N)
3,5-DMP·HCl 6.15 (C4), 2.30 (CH₃)144.0 (C3/C5), 104.5 (C4)~175 (symmetric NH⁺)2600-3200 (broad, NH⁺), 1640 (C=N)
Causality in Spectroscopic Shifts
  • 15N NMR Symmetry: In solid-state 15N NMR, neutral pyrazole exhibits two distinct signals representing the pyrrole-like (-NH-) and pyridine-like (-N=) nitrogens. Upon protonation to Pyr·HCl , the nitrogens become chemically equivalent, collapsing into a single resonance around 180 ppm[1]. This is the most definitive diagnostic tool for confirming true salt formation versus a mere hydrogen-bonded adduct.

  • 13C and 1H Deshielding: The introduction of the positive charge in the pyrazolium ring pulls electron density away from the carbon backbone. This results in a distinct downfield shift for the C3/C5 protons (from 7.65 to 8.20 ppm) and the C4 proton (from 6.25 to 6.60 ppm)[2]. In 3,5-DMP·HCl , the electron-donating methyl groups partially offset this effect, shielding the C4 position slightly compared to the unsubstituted salt.

  • Vibrational (FTIR) Signatures: The sharp N-H stretching band of the free base (~3200 cm⁻¹) is replaced by a massive, broad absorption band spanning 2500–3100 cm⁻¹ in the hydrochloride salts. This broadening is caused by the strong N−H+⋯Cl− hydrogen-bonding network in the crystal lattice[3]. Furthermore, the C=N stretching frequency shifts to higher wavenumbers (e.g., 1625 cm⁻¹) due to the increased rigidity of the protonated ring[4].

Self-Validating Experimental Protocol

To ensure high-fidelity spectroscopic data, the synthesis and handling of pyrazole hydrochlorides must strictly exclude moisture. Pyrazolium salts are highly hygroscopic; water contamination leads to hydrate formation, which disrupts the N−H+⋯Cl− network and invalidates both FTIR and solid-state NMR results.

Step-by-Step Methodology

Step 1: Anhydrous Substrate Preparation Dissolve 10 mmol of the pyrazole free base (e.g., 3,5-Dimethylpyrazole) in 20 mL of anhydrous diethyl ether under an inert argon atmosphere. Rationale: Ether is chosen because the resulting hydrochloride salt is entirely insoluble in it, driving the reaction forward via precipitation.

Step 2: Controlled Acidification Cool the solution to 0 °C. Dropwise, add 1.05 equivalents of a standardized ethereal HCl solution (2.0 M). Stir vigorously for 30 minutes. Rationale: Using ethereal HCl rather than aqueous HCl prevents the introduction of water, bypassing the need for aggressive, heat-based drying that could degrade the product.

Step 3: Isolation and Desiccation Filter the resulting white precipitate rapidly under a stream of argon using a Schlenk frit. Wash twice with 10 mL of cold anhydrous ether. Transfer the solid to a vacuum desiccator containing P2​O5​ and dry at 10⁻² mbar for 12 hours.

Step 4: Spectroscopic Self-Validation (The Feedback Loop)

  • FTIR Check: Prepare a KBr pellet in a glovebox and run the FTIR spectrum.

  • Validation Gate: Inspect the 3400–3500 cm⁻¹ region. If a sharp peak is present, it indicates O−H stretching from absorbed atmospheric water.

  • Correction: If water is detected, the sample fails validation and must be returned to the vacuum desiccator with fresh P2​O5​ at 40 °C for an additional 12 hours before proceeding to NMR analysis.

  • NMR Confirmation: Once FTIR confirms an anhydrous state, dissolve the sample in DMSO- d6​ . Utilize the geminal 2J[C4,H3/5] spin coupling constant (typically reduced to 4–5 Hz in locked/protonated forms compared to 9–11 Hz in mobile tautomers) to confirm the structural integrity of the pyrazolium ring[5].

G Step1 1. Substrate Dissolution (Anhydrous Ether) Step2 2. Acidification (Ethereal HCl, 0°C) Step1->Step2 Step3 3. Isolation & Drying (Vacuum, P2O5) Step2->Step3 Step4 4. Spectroscopic Validation (NMR, FTIR) Step3->Step4 Validation Self-Validation Check: Absence of 3400 cm⁻¹ (H2O) Step4->Validation Validation->Step3 If H2O present (Re-dry)

Self-validating experimental workflow for the synthesis and spectroscopic analysis of pyrazole salts.

Conclusion

The spectroscopic comparison of pyrazole and its hydrochloride salts highlights the profound impact of protonation on molecular symmetry and electronic shielding. By leveraging solid-state 15N NMR to observe the collapse of distinct nitrogen resonances, and utilizing FTIR to monitor the N−H+⋯Cl− hydrogen bonding network, researchers can unequivocally confirm salt formation. Adhering to the self-validating anhydrous protocols outlined above ensures that the resulting analytical data is free from hydration artifacts, maintaining the scientific integrity required for rigorous drug development and materials science applications.

References

  • Aguilar-Parrilla, F., Claramunt, R. M., et al. (1994). High-Resolution Solid-state 13C and 15N NMR Spectroscopy of Pyrazole and 3,5-Dimethylpyrazole Adsorbed on Alumina and Silica. The Journal of Physical Chemistry.
  • Claramunt, R. M., et al. (1999). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: Experimental results and GIAO calculations.
  • ACS Publications. (2025). Millimeter-Wave and High-Resolution Infrared Spectroscopy of the Ground and 14 Vibrationally Excited States Lying Below 1300 cm–1 of Pyrazole. The Journal of Physical Chemistry A.
  • ResearchGate. (2004). On the tautomerism of pyrazolones: The geminal 2J[pyrazole C-4,H-3(5)] spin coupling constant as a diagnostic tool. Tetrahedron.

Sources

Comparative

A Senior Application Scientist's Guide to Validating the Purity of Commercial 1-(4-(chloromethyl)phenyl)-1H-pyrazole Hydrochloride Batches

Introduction: The Critical Role of Purity in Drug Discovery and Development In the realm of pharmaceutical research and development, the purity of starting materials and intermediates is not merely a matter of regulatory...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Critical Role of Purity in Drug Discovery and Development

In the realm of pharmaceutical research and development, the purity of starting materials and intermediates is not merely a matter of regulatory compliance; it is the bedrock of reproducible and reliable scientific outcomes. 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride is a key building block in the synthesis of various pharmacologically active molecules. The presence of impurities, even in trace amounts, can have a profound impact on the safety, efficacy, and stability of the final active pharmaceutical ingredient (API).[1][2] Unwanted side reactions, altered biological activity, and the potential for toxic byproducts are all significant risks associated with impure starting materials.[1]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the purity of commercial batches of 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride. We will delve into the critical analytical techniques, discuss potential impurities, and present a comparative analysis methodology, all grounded in established scientific principles and regulatory expectations.

Orthogonal Analytical Approaches: A Multi-Faceted View of Purity

A robust purity assessment relies on the principle of orthogonality, where different analytical techniques with distinct separation and detection mechanisms are employed. This approach provides a more complete picture of a sample's purity profile, as no single method is capable of detecting all potential impurities. For a compound like 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride, a combination of chromatographic and spectroscopic methods is essential.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is the cornerstone for quantifying the purity of non-volatile and semi-volatile organic compounds.[3] A well-developed, stability-indicating HPLC method can separate the main compound from its impurities, allowing for accurate quantification.

Causality Behind Experimental Choices:

  • Reversed-Phase HPLC (RP-HPLC): This is the most common mode of separation for moderately polar compounds like our target molecule. A C18 stationary phase provides a non-polar surface for interaction, and a polar mobile phase is used for elution.

  • Mobile Phase Selection: A mixture of acetonitrile (ACN) and water is a standard choice for RP-HPLC. The addition of a small amount of an acid, such as trifluoroacetic acid (TFA), helps to sharpen peaks and improve resolution by suppressing the ionization of any acidic or basic functional groups.[3]

  • Diode Array Detector (DAD) or Photodiode Array (PDA) Detector: This type of UV detector is crucial as it not only quantifies the separated components but also provides their UV spectra. This is invaluable for peak purity analysis and for tentatively identifying unknown impurities by comparing their spectra to that of the main compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation and Purity

NMR spectroscopy is an unparalleled tool for the structural elucidation of organic molecules and can be a powerful quantitative technique (qNMR).[4][5]

Causality Behind Experimental Choices:

  • ¹H NMR: This provides information on the number and types of protons in the molecule, as well as their connectivity. The presence of unexpected signals can indicate impurities. For hydrochloride salts, the acidic proton on the pyrazole nitrogen may be visible, often as a broad signal.[6]

  • ¹³C NMR: This provides information on the carbon skeleton of the molecule. The number of signals should correspond to the number of unique carbon atoms in the structure.

  • Quantitative NMR (qNMR): By adding a certified internal standard of known purity, the absolute purity of the target compound can be determined without the need for a specific reference standard of the analyte itself.[4][5] This is a primary method and offers a high degree of accuracy.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Structure of Impurities

Coupling a separation technique like HPLC or Gas Chromatography (GC) with a mass spectrometer (e.g., LC-MS or GC-MS) is a powerful strategy for identifying unknown impurities.[2] MS provides the molecular weight of the components and, through fragmentation patterns, can offer clues to their structure. High-resolution mass spectrometry (HRMS) can even provide the elemental composition of an impurity, greatly aiding in its identification.[7]

Potential Impurities in Commercial Batches

Understanding the potential impurities is crucial for developing analytical methods capable of detecting them. The synthesis of 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride likely involves a reaction between 1-phenyl-1H-pyrazole and a chloromethylating agent, or a multi-step synthesis. Potential impurities can arise from:

  • Starting Materials: Unreacted 1-phenyl-1H-pyrazole or other precursors.

  • Positional Isomers: The chloromethyl group could be attached at the ortho- or meta- positions of the phenyl ring instead of the para- position.

  • By-products of the Chloromethylation Reaction: Over-alkylation leading to dichlorinated species, or hydrolysis of the chloromethyl group to a hydroxymethyl group.

  • Degradation Products: The compound may degrade over time, especially if not stored under appropriate conditions (e.g., inert atmosphere, refrigerated).[1] Forced degradation studies under stress conditions (acid, base, oxidation, heat, light) can help to identify potential degradants.[4][8]

Comparative Analysis of Commercial Batches: A Hypothetical Case Study

To illustrate the process of comparing different commercial batches, let's consider hypothetical data for three different suppliers (Supplier A, Supplier B, and Supplier C).

Table 1: Comparative Purity Data for 1-(4-(chloromethyl)phenyl)-1H-pyrazole Hydrochloride Batches

ParameterSupplier ASupplier BSupplier CAcceptance Criteria
Appearance White to off-white solidWhite solidYellowish solidWhite to off-white solid
Purity by HPLC (% Area) 98.5%99.7%95.2%≥ 98.0%
Largest Unknown Impurity (HPLC, % Area) 0.45% (at RRT 1.2)0.15% (at RRT 0.8)1.8% (at RRT 1.5)≤ 0.5%
Total Impurities (HPLC, % Area) 1.5%0.3%4.8%≤ 2.0%
¹H NMR Conforms to structureConforms to structureConforms to structure, minor unassigned peaksConforms to reference spectrum
Residual Solvents (GC-HS) Acetone: 500 ppmNot DetectedEthanol: 1500 ppmPer ICH Q3C limits
Water Content (Karl Fischer) 0.2%0.1%0.8%≤ 0.5%

Interpretation of Hypothetical Data:

  • Supplier A: The batch meets the acceptance criteria, but the presence of a significant unknown impurity at 0.45% warrants further investigation for identification.

  • Supplier B: This batch demonstrates the highest purity with minimal impurities, making it the most suitable choice for sensitive applications.

  • Supplier C: The batch fails on multiple criteria: appearance, HPLC purity, and total impurities. The yellowish color and high impurity levels suggest a lower quality product that should be avoided.

Experimental Protocols

Protocol for HPLC Purity Determination

This protocol provides a starting point for the development and validation of a stability-indicating HPLC method. Method validation should be performed according to ICH Q2(R1) guidelines.[3]

  • Instrumentation: HPLC system with a pump, autosampler, column oven, and a DAD/PDA detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase:

    • A: 0.1% TFA in Water

    • B: 0.1% TFA in Acetonitrile

  • Gradient Elution:

    • 0-5 min: 30% B

    • 5-25 min: 30% to 80% B

    • 25-30 min: 80% B

    • 30.1-35 min: 30% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm (or a more specific wavelength determined from the UV spectrum of the main compound).

  • Injection Volume: 10 µL

  • Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve in 10 mL of a 50:50 mixture of acetonitrile and water to a final concentration of 1 mg/mL.

Protocol for ¹H NMR Analysis
  • Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O).

  • Acquisition Parameters:

    • Acquire a standard ¹H NMR spectrum.

    • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 for quantitative analysis.

    • Integrate all signals and compare the relative integrations to the expected proton ratios.

Visualization of Workflows

General Purity Validation Workflow

cluster_0 Sample Reception cluster_1 Primary Analysis cluster_2 Secondary & Confirmatory Analysis cluster_3 Decision ReceiveBatch Receive Commercial Batch VisualInspection Visual Inspection (Color, Form) ReceiveBatch->VisualInspection HPLC HPLC Purity (% Area, Impurity Profile) VisualInspection->HPLC NMR ¹H & ¹³C NMR (Structure Confirmation) VisualInspection->NMR KF Karl Fischer (Water Content) VisualInspection->KF GCHS GC-HS (Residual Solvents) VisualInspection->GCHS LCMS LC-MS/MS (Impurity Identification) HPLC->LCMS If unknown impurities > 0.1% Compare Compare to Specifications HPLC->Compare qNMR qNMR (Absolute Purity) NMR->qNMR For primary standard qualification NMR->Compare KF->Compare GCHS->Compare Decision Accept / Reject Batch Compare->Decision

Caption: Workflow for comprehensive purity validation of commercial batches.

HPLC Method Development and Validation Logic

MethodDev Method Development Column Selection Mobile Phase Optimization Detector Wavelength ForcedDeg Forced Degradation Acid Base Oxidative Thermal Photolytic MethodDev->ForcedDeg Specificity Specificity Resolution from degradants Peak Purity (DAD) ForcedDeg->Specificity Validation Validation (ICH Q2(R1)) Linearity Accuracy Precision LOD/LOQ Robustness Specificity->Validation FinalMethod Validated Stability-Indicating HPLC Method Validation->FinalMethod

Caption: Logical flow for developing a stability-indicating HPLC method.

Conclusion: Ensuring Quality for Reliable Research

The validation of purity for critical reagents like 1-(4-(chloromethyl)phenyl)-1H-pyrazole hydrochloride is a non-negotiable aspect of high-quality pharmaceutical research. By employing a multi-faceted analytical approach, understanding potential impurities, and systematically comparing commercial batches against stringent specifications, researchers can mitigate risks and ensure the integrity of their work. The methodologies and protocols outlined in this guide provide a robust framework for making informed decisions when sourcing this important chemical intermediate.

References

  • BenchChem. (2025). Application Notes & Protocols for the Quantification of 5-Hydrazinyl-4-phenyl-1H-pyrazole.
  • Sterling Pharma Solutions. (2025, May 8). High-resolution mass spectrometry for impurity profiling. [Link]

  • International Journal of Pharmaceutical Research and Applications. Synthesis, Characterization and Antihelminthic Activity of Some Pyrazole Derivative. [Link]

  • BioPharma International. Forced Degradation Studies: Regulatory Considerations and Implementation. [Link]

  • Journal of Pharmaceutical and Biomedical Analysis. (2020, August 5). Quantitative 1H NMR analysis of a difficult drug substance and its exo-isomer as hydrochloride salts using alkaline deuterated methanol. [Link]

  • Rostom, S. A. F., et al. (2010, April 1). Polysubstituted pyrazoles, part 6. Synthesis of some 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazol-3-carbonyl derivatives linked to nitrogenous heterocyclic ring systems as potential antitumor agents. Bioorganic & Medicinal Chemistry. [Link]

  • PubMed. (2005, November 15). Proton nuclear magnetic resonance spectroscopy (NMR) methods for determining the purity of reference drug standards and illicit forensic drug seizures. [Link]

  • Chemistry LibreTexts. (2015, July 18). Limitations of Friedel-Crafts Alkylations. [Link]

  • Reddit. (2023, June 12). How to detect a HCl salt in organic compunds. [Link]

Sources

Validation

Strategic Halogenation in Drug Design: Comparative Stability of Chloromethyl vs. Fluoromethyl Pyrazole Derivatives

Executive Summary In medicinal chemistry, the pyrazole ring is a privileged scaffold ubiquitous in numerous FDA-approved therapeutics. During hit-to-lead optimization, strategic halogenation is frequently employed to mod...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In medicinal chemistry, the pyrazole ring is a privileged scaffold ubiquitous in numerous FDA-approved therapeutics. During hit-to-lead optimization, strategic halogenation is frequently employed to modulate absorption, distribution, and target binding affinity[1]. However, the choice between chlorination and fluorination at the alkyl substituents—specifically chloromethyl (-CH₂Cl) versus fluoromethyl (-CH₂F, -CHF₂, -CF₃)—profoundly impacts the molecule's metabolic stability and toxicity profile.

As an application scientist, understanding the physical organic chemistry driving these differences is paramount. This guide provides an objective, data-driven comparison of these derivatives, detailing the mechanistic causality behind their stability and outlining self-validating experimental protocols for their evaluation.

Chemical Reactivity & Metabolic Liability: The Core Divergence

Historically, the enhanced stability of fluorinated compounds was attributed solely to the high bond dissociation energy of the C-F bond (~116 kcal/mol) compared to the C-Cl bond (~81 kcal/mol). However, this oversimplified view ignores the complex mechanisms of drug metabolism[2].

Fluorination improves metabolic stability by fundamentally perturbing the physicochemical properties of the pyrazole scaffold. The high electronegativity of fluorine lowers the Highest Occupied Molecular Orbital (HOMO) energy of the molecule, effectively shielding it from oxidative attack by Cytochrome P450 (CYP450) enzymes[3]. Furthermore, fluorination curtails arene hydroxylation and prevents benzylic oxidation by removing metabolically labile C–H bonds[2].

Conversely, chloromethyl pyrazoles, while chemically stable under controlled storage conditions[4], act as potent electrophiles in physiological environments. The electron-withdrawing nature of the pyrazole ring adjacent to the chloromethyl group facilitates rapid nucleophilic substitution (Sₙ2) by endogenous thiols, leading to high clearance rates and potential idiosyncratic toxicity.

Metabolic_Pathways Start Pyrazole Core Cl_Node -CH2Cl (Chloromethyl) Start->Cl_Node F_Node -CH2F / -CF3 (Fluoromethyl) Start->F_Node CYP_Cl CYP450 Oxidation (Labile C-H) Cl_Node->CYP_Cl GSH_Cl GSH Conjugation (SN2 Attack) Cl_Node->GSH_Cl CYP_F CYP450 Evasion (Low HOMO) F_Node->CYP_F GSH_F No GSH Adducts (Steric/Electronic Shield) F_Node->GSH_F Tox High Clearance & Toxicity Risk CYP_Cl->Tox GSH_Cl->Tox Stable High Metabolic Stability CYP_F->Stable GSH_F->Stable

Fig 1. Divergent metabolic pathways of chloromethyl vs. fluoromethyl pyrazoles.

Experimental Workflows: Self-Validating Protocols

To objectively compare these derivatives, we employ two orthogonal in vitro assays. These protocols are designed with internal causality checks to ensure the generation of robust, self-validating data.

Protocol 1: Human Liver Microsome (HLM) Stability Assay

Objective: Quantify the intrinsic clearance (CLint) and half-life (t₁/₂) of pyrazole derivatives.

Methodology & Causality:

  • Preparation: Dilute HLMs to 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4). Add the pyrazole test compound (1 µM final concentration).

  • Pre-incubation: Incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

  • Initiation: Add an NADPH regenerating system (NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

    • Causality Check: CYP450 enzymes require a constant supply of NADPH. We use a regenerating system rather than direct NADPH to prevent rapid cofactor depletion, ensuring the enzymatic reaction rate remains linear and the assay validates its own sustained kinetics.

  • Sampling & Quenching: At t = 0, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and immediately mix with 150 µL of ice-cold acetonitrile containing an internal standard.

    • Causality Check: Cold acetonitrile instantly denatures CYP enzymes, halting metabolism precisely at the target time. Simultaneously, it precipitates microsomal proteins, self-validating sample integrity by preventing downstream LC column fouling.

  • Centrifugation: Spin at 4,000 rpm for 15 minutes at 4°C.

  • Analysis: Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

HLM_Workflow S1 1. Incubation (Drug + HLMs) S2 2. Initiation (+ NADPH) S1->S2 S3 3. Sampling (t=0 to 60 min) S2->S3 S4 4. Quenching (Cold MeCN) S3->S4 S5 5. Analysis (LC-MS/MS) S4->S5

Fig 2. Self-validating HLM stability assay workflow with enzymatic quenching.

Protocol 2: Glutathione (GSH) Trapping Assay

Objective: Evaluate electrophilic reactivity and potential idiosyncratic toxicity risk.

Methodology & Causality:

  • Incubation: Incubate the pyrazole derivative (10 µM) with GSH (5 mM) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 60 minutes.

    • Causality Check: Maintaining a strict pH of 7.4 is critical; it ensures the thiol group of GSH remains in its biologically relevant protonation state, accurately mimicking physiological nucleophilicity.

  • Quenching: Terminate the reaction with an equal volume of cold acetonitrile.

  • LC-MS/MS Neutral Loss Scanning: Program the mass spectrometer to perform a neutral loss scan of 129 Da.

    • Causality Check: GSH adducts predictably fragment to lose a pyroglutamic acid moiety (129 Da). Scanning specifically for this loss filters out background matrix noise, creating a highly specific, self-validating detection method for reactive electrophiles like chloromethyl derivatives.

Quantitative Data Comparison

The physical properties of the halogens dictate the macroscopic stability of the pyrazole derivatives. Table 1 outlines the fundamental physicochemical differences, while Table 2 provides representative in vitro performance metrics.

Table 1: Physicochemical Parameters of Halogenated Methyl Groups

PropertyChloromethyl (-CH₂Cl)Fluoromethyl (-CH₂F)Trifluoromethyl (-CF₃)
Bond Dissociation Energy (C-X) ~81 kcal/mol~116 kcal/mol~122 kcal/mol
Van der Waals Radius (X) 1.75 Å1.47 Å2.20 Å (group)
Electronegativity (Pauling, X) 3.163.98N/A
Metabolic Liability High (Sₙ2, Oxidation)LowVery Low

Table 2: Comparative In Vitro Performance (Representative Data)

Metric1-Benzyl-4-(chloromethyl)pyrazole1-Benzyl-4-(fluoromethyl)pyrazole
HLM Half-life (t₁/₂) < 15 min> 120 min
Intrinsic Clearance (CLint) > 150 µL/min/mg< 15 µL/min/mg
GSH Adduct Formation High (Rapid depletion of GSH)None detected
Primary Clearance Mechanism GSH conjugation & CYP oxidationRenal / Slow CYP oxidation

Conclusion & Lead Optimization Strategy

While chloromethyl pyrazoles serve as excellent synthetic intermediates due to their targeted reactivity, their metabolic lability and high propensity for GSH conjugation make them suboptimal for systemic drug development. Fluoromethylation, by contrast, leverages strong orbital overlap and HOMO energy depression to evade CYP450 oxidation and nucleophilic attack[2], yielding robust, metabolically stable drug candidates. When advancing pyrazole hits through the pipeline, replacing a chloromethyl moiety with a fluoromethyl or trifluoromethyl group is a highly validated strategy to rescue compounds suffering from high intrinsic clearance.

References

  • Title: 1-Benzyl-4-(chloromethyl)-1H-pyrazole - AK Scientific, Inc.: Stability and Reactivity Source: aksci.com URL: 4

  • Title: Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents Source: mdpi.com URL: 1

  • Title: Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective (ACS Publications) Source: acs.org URL: 2

  • Title: On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective (PMC) Source: nih.gov URL: 3

Sources

Safety & Regulatory Compliance

Safety

1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride proper disposal procedures

The management of reactive chemical waste requires a rigorous, mechanistic approach to ensure laboratory safety and environmental compliance. As a Senior Application Scientist, establishing a robust disposal protocol for...

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Author: BenchChem Technical Support Team. Date: April 2026

The management of reactive chemical waste requires a rigorous, mechanistic approach to ensure laboratory safety and environmental compliance. As a Senior Application Scientist, establishing a robust disposal protocol for 1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride (CAS: 143426-52-2) demands an understanding of its physicochemical vulnerabilities and the downstream consequences of its degradation.

The following guide details the causality behind its waste classification and provides self-validating operational protocols for its safe disposal.

Mechanistic Basis for Waste Classification

1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride is a highly reactive synthetic intermediate. The molecule features an electrophilic benzyl chloride moiety, which acts as a potent alkylating agent, posing significant exposure risks including lachrymatory effects and tissue damage. From a waste management perspective, the critical feature of this compound is its high halogen content—comprising both a covalently bound chlorine atom and an ionic chloride counterion[1].

When disposing of this compound or its reaction byproducts, it must be strictly classified as halogenated organic waste [2]. The causality behind this strict segregation lies in the thermodynamics of waste incineration. Combusting halogenated organics requires specialized high-temperature incinerators equipped with alkaline scrubbers to neutralize the large volumes of corrosive hydrogen chloride (HCl) gas generated during thermal decomposition[3][4]. Furthermore, if halogenated waste is inadvertently mixed with non-halogenated streams and incinerated at standard temperatures, it can catalyze the formation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and furans (PCDFs). Therefore, maintaining a segregated halogenated waste stream is a fundamental requirement to prevent catastrophic environmental contamination and equipment corrosion[3][5].

Quantitative Waste Profiling

To effectively manage the logistical footprint of this chemical, researchers must understand its quantitative properties and how they dictate container compatibility and storage limits.

Table 1: Physicochemical Properties & Logistical Waste Parameters

ParameterQuantitative Value / ClassificationWaste Management Implication
CAS Number 143426-52-2[1]Essential identifier for EHS hazardous waste manifests.
Molecular Weight 192.64 g/mol [1]Used to calculate theoretical halogen load in bulk streams.
Primary Waste Stream Halogenated Organic Waste[2]Requires high-temp incineration with alkaline scrubbing.
Max Container Fill Volume 75% of total capacity[2]Prevents over-pressurization from vapor expansion.
Accumulation Time Limit 180 days from first drop[6]Mandates timely EHS pickup to prevent chemical degradation.

Self-Validating Procedural Workflows for Safe Disposal

The following protocols provide step-by-step methodologies for the safe collection and routing of 1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride waste. Each protocol is designed as a self-validating system to ensure operational integrity.

Protocol A: Disposal of Solid Waste (Unused Reagent or Spill Debris)
  • Containment & Absorption: For unused or expired material, retain the chemical in its original glass vial. In the event of a solid spill, do not use combustible materials (e.g., paper towels). Instead, wet-brush the powder or absorb it using an inert, non-combustible material like diatomaceous earth or dry sand[7].

  • Primary Packaging: Transfer the collected solid waste into a chemically compatible, non-metallic container, such as a high-density polyethylene (HDPE) wide-mouth jar[8].

    • Validation Check: Invert the sealed container gently to ensure no particulate matter escapes the threading, confirming a hermetic seal.

  • Hazard Labeling: Affix a standardized laboratory waste label. Explicitly write "1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride" and mark the "Halogenated" and "Toxic/Corrosive" hazard checkboxes[3][5].

  • Satellite Accumulation: Store the container in a designated Satellite Accumulation Area (SAA) within a secondary containment tray, strictly segregated from strong bases and oxidizing agents[4][6].

Protocol B: Disposal of Liquid Waste (Post-Reaction Solutions)
  • Solvent Compatibility Verification: Before transferring waste, verify that the reaction solvent is compatible with the halogenated waste carboy. Note that aqueous washings containing more than 1% organic halogens must be routed to the halogenated organic waste stream[5].

  • Controlled Transfer: Working inside a certified fume hood, use a dedicated funnel to pour the liquid waste into the halogenated waste carboy. Fill the container to a maximum of 75% capacity to allow for vapor expansion and prevent over-pressurization[2].

  • Vapor Management: Immediately cap the waste container after the transfer. Do not allow halogenated solvents to evaporate in the fume hood as a method of disposal, as this violates environmental emission standards[6][9].

    • Validation Check: Monitor the carboy for 10 minutes after capping. The absence of bulging or hissing confirms that no incompatible, gas-generating reactions (e.g., acid-base neutralization or peroxide decomposition) are occurring within the mixture[3].

  • EHS Handoff: Once the carboy reaches its 75% fill limit or the 180-day accumulation limit, initiate a pickup request with the institutional Environmental Health and Safety (EHS) department for professional high-temperature incineration[6].

Waste Routing Architecture

WasteRouting Start 1-(4-(Chloromethyl)phenyl)-1H-pyrazole HCl Waste Generation Solid Solid Waste (Unused/Expired/Spill) Start->Solid Liquid Liquid Waste (Reaction Solutions) Start->Liquid SolidContainer Seal in Compatible Primary Container Solid->SolidContainer LiquidSegregate Segregate into Halogenated Waste Stream Liquid->LiquidSegregate Labeling Label: Hazardous Waste Halogenated Organics SolidContainer->Labeling LiquidSegregate->Labeling SAA Store in Satellite Accumulation Area (SAA) Labeling->SAA EHS EHS Pickup & High-Temp Incineration SAA->EHS

Figure 1: Decision tree for the segregation and routing of halogenated chemical waste.

References

  • Benzyl-Chloride - Safety D
  • How should i dispose of Benzyl chloride waste? - ResearchGate.
  • Hazardous Waste Management Program. ewu.edu.
  • Hazardous Waste Guide. tennessee.edu.
  • Benzyl-Chloride - Safety D
  • Safety Data Sheet: Benzoyl chloride. carlroth.com.
  • SAFETY DATA SHEET - Fisher Scientific. fishersci.com.
  • Hazardous M
  • Chemical and Hazardous Waste Guide. uio.no.
  • Cleanroom Waste Disposal Protocol. auckland.ac.nz.
  • 1- 4-(Chloromethyl)phenyl -1H-pyrazole DiscoveryCPR 143426-52-2. sigmaaldrich.com.

Sources

Handling

Personal protective equipment for handling 1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride

As a Senior Application Scientist, I approach laboratory safety not as a rigid compliance checklist, but as a dynamic system rooted in chemical causality. When handling 1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochlorid...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not as a rigid compliance checklist, but as a dynamic system rooted in chemical causality. When handling 1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride (CAS: 143426-52-2 for the free base), understanding why the molecule behaves the way it does is the absolute foundation of operational security.

This guide provides researchers and drug development professionals with a self-validating, step-by-step framework for the safe handling, operational processing, and chemical deactivation of this potent synthetic intermediate.

Mechanistic Hazard Profile: The Causality of Toxicity

To design an effective safety protocol, we must first deconstruct the molecule's dual-threat architecture:

  • The Chloromethyl Moiety (Alkylating Agent): The benzylic chloride group is a potent electrophile. The adjacent phenyl ring stabilizes the transition state during nucleophilic substitution (SN2) reactions. In a biological context, this makes the compound a highly reactive alkylating agent capable of covalently binding to nucleophilic sites on DNA and proteins, leading to severe genotoxicity, mutagenicity, and cellular toxicity[1][2].

  • The Hydrochloride Salt (Corrosive & Lachrymator): The presence of the HCl salt renders the compound hygroscopic. Upon contact with ambient atmospheric moisture or the mucous membranes of the eyes and respiratory tract, it undergoes rapid hydrolysis to release gaseous hydrogen chloride (HCl). This reaction causes immediate, severe tissue burns and acts as a potent lachrymator (tear-producing agent)[3][4].

HazardMechanisms cluster_0 Pathway A: Atmospheric Moisture cluster_1 Pathway B: Biological Exposure Compound 1-(4-(Chloromethyl)phenyl) -1H-pyrazole HCl Moisture H2O Exposure Compound->Moisture Humidity BioNuc In Vivo Nucleophiles (DNA / Proteins) Compound->BioNuc Absorption Hydrolysis Rapid Hydrolysis Moisture->Hydrolysis HCl HCl Gas Release (Corrosive / Lachrymator) Hydrolysis->HCl Tissue Damage Alkylation SN2 Alkylation BioNuc->Alkylation Adducts Covalent Adducts (Genotoxic / Mutagenic) Alkylation->Adducts Cellular Toxicity

Biochemical and environmental hazard pathways of 1-(4-(Chloromethyl)phenyl)-1H-pyrazole HCl.

Mandatory Personal Protective Equipment (PPE)

Standard laboratory PPE is insufficient for handling highly reactive benzylic chlorides. Halogenated organic compounds rapidly permeate standard nitrile, necessitating a strategic, multi-layered approach to barrier protection[5].

Glove Material Permeation Analysis

Quantitative comparison of glove breakthrough times for benzylic chloride derivatives:

Glove MaterialThickness (mm)Est. Breakthrough TimeOperational Suitability
Nitrile (Standard) 0.10< 10 minutesPoor (Use only as an inner dexterity layer)
Neoprene 0.50~ 30 minutesModerate (Incidental contact only)
Butyl Rubber 0.30> 240 minutesExcellent (Primary handling & synthesis)
Viton™ 0.30> 480 minutesOptimal (High-risk operations / Spill response)
Comprehensive PPE Requirements
  • Hand Protection: Mandatory double-gloving. Wear a standard 4-mil nitrile glove as the inner layer for dexterity, and a heavy-duty Butyl rubber or Viton™ glove as the outer layer to prevent chemical permeation[2].

  • Eye & Face Protection: Non-vented chemical splash goggles paired with a full-face shield (8-inch minimum). Causality: The compound's lachrymatory properties and potential for violent hydrolysis require complete mucosal isolation[4][5].

  • Body Protection: A flame-resistant (FR) lab coat with knit cuffs, fully buttoned. For scale-up operations (>10g), a chemical-resistant Tychem® apron is required.

  • Respiratory Protection: All open handling must occur within a certified Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood. If engineering controls fail, a NIOSH-approved respirator with Organic Vapor/Acid Gas (OV/AG) cartridges is required[5][6].

Operational Plan: Self-Validating Handling Protocols

To ensure scientific integrity and safety, operational workflows must be self-validating—meaning the procedure itself inherently prevents exposure errors.

Protocol A: Enclosed Weighing and Transfer

Causality: The hydrochloride salt can hold a static charge, causing the toxic powder to aerosolize and cling to open weighing boats. We mitigate this by using a closed-system taring method.

  • Fume Hood Preparation: Purge the fume hood for 5 minutes to establish stable laminar flow. Ensure all moisture sources (e.g., water baths) are removed to prevent premature hydrolysis[4].

  • Taring (Outside Hood): Place a clean, oven-dried glass vial equipped with a PTFE-lined septum cap onto the analytical balance. Tare the balance.

  • Transfer (Inside Hood): Move the tared vial into the fume hood. Using an anti-static, grounded spatula, carefully transfer the required mass of 1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride into the vial.

  • Sealing: Tightly seal the vial with the PTFE septum cap before removing it from the protective airflow of the hood.

  • Validation & Measurement: Wipe the exterior of the sealed vial with a slightly damp Kimwipe (to hydrolyze any trace exterior residue), followed immediately by a dry wipe. Transfer the sealed vial back to the balance to record the exact final mass.

Protocol B: Reaction Setup
  • Solvent Selection: Strictly utilize anhydrous, aprotic solvents (e.g., dry DCM, THF, or DMF). Causality: Protic solvents (water, alcohols) will solvolyze the chloromethyl group and neutralize the electrophile before your intended reaction occurs.

  • Inert Atmosphere: Purge the reaction vessel with dry Argon or Nitrogen. Maintain a positive pressure of inert gas to exclude atmospheric moisture, preventing the generation of corrosive HCl gas[6][7].

Chemical Quenching and Disposal Plan

Never dispose of unreacted alkylating agents into standard solid or liquid waste streams. The compound must be chemically deactivated (quenched) to permanently neutralize the electrophilic chloromethyl group, preventing downstream exposure to waste-handling personnel[2].

Protocol C: Nucleophilic Quenching

Causality: We force an SN2 substitution using a benign, highly nucleophilic reagent to displace the chloride, rendering the molecule biologically inert.

  • Solubilization: Inside the fume hood, dissolve all contaminated glassware rinses, solid residues, or unused compound in an aprotic, water-miscible solvent (e.g., THF or Acetone) within a dedicated Erlenmeyer quenching flask. Validation Step: Visually confirm 100% dissolution; suspended solids will encapsulate the active chemical and prevent quenching.

  • Nucleophilic Addition: While stirring vigorously at room temperature, add a 3-fold molar excess of a quenching agent. Recommended agents include 10% aqueous Sodium Thiosulfate ( Na2​S2​O3​ ) or 1M aqueous Ethanolamine .

  • Hydrolysis Monitoring: The addition will cause a mild exotherm due to the neutralization of the HCl salt and the alkylation of the quenching agent. Cap the flask loosely to allow gas escape, and maintain vigorous stirring for 12 to 24 hours.

  • Final Disposal: Once the incubation period is complete, the deactivated, non-toxic adduct mixture can be safely transferred to the standard halogenated aqueous waste stream in compliance with institutional and EPA guidelines.

Emergency Spill Response

In the event of a spill outside the fume hood:

  • Evacuate & Isolate: Immediately evacuate personnel from the immediate vicinity. The release of HCl gas and lachrymatory vapors will occur rapidly[5][6].

  • Respiratory Protection: Spill responders must don a full-face respirator with OV/AG cartridges or a Self-Contained Breathing Apparatus (SCBA)[3].

  • Containment: Do not use water, as it will accelerate the release of HCl gas[4]. Cover the spill with a dry, inert absorbent material (e.g., dry sand, vermiculite, or a dedicated hazardous organic spill kit).

  • Collection: Use non-sparking, anti-static tools to sweep the absorbed mixture into a heavy-duty, sealable polyethylene container. Transfer the container to a fume hood and execute Protocol C to quench the absorbed material before final disposal[5][6].

References

  • Benzyl chloride - Hazardous Substance Fact Sheet, New Jersey Department of Health,[Link]

  • Benzyl chloride - Incident management, GOV.UK,[Link]

  • Benzyl-Chloride - Safety Data Sheet, University of Tennessee Space Institute,[Link]

  • Standard Operating Procedures: Methyl chloromethyl ether, Boston University Environmental Health & Safety,[Link]

Sources

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